1-ethyl-1H-imidazol-5-amine

• CAS: 99979-67-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Solubility and Stability of 1-ethyl-1H-imidazol-5-amine

Abstract

This technical guide provides a comprehensive overview of the anticipated solubility and stability characteristics of 1-ethyl-1H-imidazol-5-amine, a substituted aminoimidazole of increasing interest in medicinal chemistry and drug development. Due to the limited availability of specific experimental data for this compound in peer-reviewed literature, this document synthesizes information from structurally related compounds and established principles of physical and organic chemistry to provide a robust predictive assessment. Furthermore, this guide presents detailed, field-proven experimental protocols for the systematic determination of its solubility and stability profiles, adhering to industry-standard methodologies. This document is intended to serve as a foundational resource for researchers, enabling informed decision-making in handling, formulation, and analytical method development for 1-ethyl-1H-imidazol-5-amine.

Introduction: The Scientific Imperative for Characterization

1-ethyl-1H-imidazol-5-amine belongs to the substituted aminoimidazole class of heterocyclic compounds. The imidazole nucleus is a common scaffold in numerous pharmaceuticals and biologically active molecules due to its ability to participate in hydrogen bonding and coordinate with metal ions. The presence of a primary amine and an ethyl group at the 1-position further modulates the molecule's physicochemical properties, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. A thorough understanding of the solubility and stability of this molecule is, therefore, a critical prerequisite for its successful development as a therapeutic agent or a research tool.

This guide is structured to provide both a theoretical framework for understanding the inherent properties of 1-ethyl-1H-imidazol-5-amine and a practical guide to its experimental characterization.

Predicted Physicochemical Properties and Molecular Structure

The molecular structure of 1-ethyl-1H-imidazol-5-amine, with its combination of a polar imidazole ring, a basic amino group, and a nonpolar ethyl group, dictates its solubility and stability behavior.

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C5H9N3
Molecular Weight	111.15 g/mol	[1]
Appearance	Likely a white to off-white solid	Based on general properties of substituted imidazoles.[2]
pKa	Imidazole ring: ~6-7; Amino group: ~9-10	The imidazole ring is weakly basic, while the primary amine is more basic. These values are estimated based on similar structures.
LogP	0.5 - 1.5 (Estimated)	The ethyl group increases lipophilicity compared to unsubstituted aminoimidazole, but the polar amine and imidazole functionalities maintain a degree of hydrophilicity.

Solubility Profile: A Predictive and Experimental Approach

The solubility of a drug candidate is a paramount factor influencing its bioavailability. Based on its structure, 1-ethyl-1H-imidazol-5-amine is anticipated to exhibit pH-dependent aqueous solubility and moderate solubility in polar organic solvents.

Predicted Solubility Behavior

• Aqueous Solubility: The presence of the basic amino and imidazole groups suggests that the aqueous solubility will be significantly influenced by pH. In acidic solutions, both nitrogen atoms can be protonated, forming a more soluble salt. Conversely, in alkaline solutions, the molecule will exist predominantly in its less soluble free base form.

• Organic Solubility: Solubility in polar organic solvents such as ethanol, methanol, and DMSO is expected to be good, owing to the potential for hydrogen bonding. Solubility in nonpolar solvents like hexane and toluene is predicted to be low.

Experimental Determination of Solubility: A Validated Protocol

The following protocol outlines the industry-standard shake-flask method for determining the thermodynamic solubility of 1-ethyl-1H-imidazol-5-amine.

Protocol 1: Equilibrium Solubility Determination (Shake-Flask Method)

• Preparation of Solutions: Prepare a series of buffers at various pH levels (e.g., pH 2, 4, 6, 7.4, 9, and 12) and select a range of organic solvents (e.g., methanol, ethanol, acetonitrile, DMSO, dichloromethane, toluene, hexane).

• Sample Preparation: Add an excess amount of solid 1-ethyl-1H-imidazol-5-amine to a known volume of each solvent in separate, sealed vials. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Agitate the vials at a constant temperature (typically 25 °C or 37 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation: After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle. Carefully withdraw an aliquot of the supernatant and filter it through a solvent-compatible filter (e.g., 0.22 µm PVDF) to remove any undissolved particles.

• Quantification: Accurately dilute the filtered supernatant with a suitable mobile phase and quantify the concentration of dissolved 1-ethyl-1H-imidazol-5-amine using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Analysis: Calculate the solubility in mg/mL or µg/mL for each solvent system.

Causality in Experimental Design: The shake-flask method is the gold standard for thermodynamic solubility because it allows the system to reach a true equilibrium, providing a reliable measure of the intrinsic solubility. The use of a range of pH values is critical for ionizable compounds like 1-ethyl-1H-imidazol-5-amine to understand its behavior in different physiological environments.

Illustrative Solubility Data (Predicted)

Solvent	Predicted Solubility (mg/mL)
0.1 N HCl (pH 1)	> 50
pH 7.4 Buffer	5 - 15
pH 12 Buffer	< 1
Methanol	> 20
Ethanol	10 - 20
Dichloromethane	< 1
Hexane	< 0.1

Visualization of the Solubility Determination Workflow

Caption: Workflow for solubility determination.

Stability Profile: Ensuring Molecular Integrity

The chemical stability of a compound is a critical attribute that affects its shelf-life, formulation, and in-vivo performance. The imidazole ring in 1-ethyl-1H-imidazol-5-amine is generally stable, but the primary amine and the overall structure can be susceptible to degradation under certain conditions.

Predicted Stability Characteristics

• Solid-State Stability: As a crystalline solid, 1-ethyl-1H-imidazol-5-amine is expected to be relatively stable when protected from light, high humidity, and extreme temperatures.

• Solution Stability: The stability in solution is likely to be pH-dependent. Acidic conditions are generally favorable for the stability of similar amine-containing compounds.[3] Alkaline conditions, however, may render the molecule more susceptible to oxidative degradation. Thiamine, which also contains an amino-substituted heterocyclic ring, is known to be unstable in alkaline solutions.[4]

• Photostability: Compounds with aromatic systems can be susceptible to photodegradation. It is prudent to assume that 1-ethyl-1H-imidazol-5-amine may be light-sensitive and should be handled accordingly.

• Oxidative Stability: The primary amine group can be a site for oxidative degradation, potentially leading to the formation of imines, oxides, or other degradation products.

Experimental Protocol for Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation pathways and to develop stability-indicating analytical methods.

Protocol 2: Forced Degradation Study

• Stock Solution Preparation: Prepare a stock solution of 1-ethyl-1H-imidazol-5-amine in a suitable solvent (e.g., methanol or a buffered aqueous solution) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with 0.1 N HCl and heat at a controlled temperature (e.g., 60-80 °C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • Basic Hydrolysis: Mix the stock solution with 0.1 N NaOH and heat under the same conditions as the acidic hydrolysis.

  • Oxidative Degradation: Treat the stock solution with a dilute solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature for a defined period.

  • Thermal Degradation: Heat the stock solution at a high temperature (e.g., 80-100 °C) for a defined period.

  • Photodegradation: Expose the stock solution to a controlled light source (e.g., ICH-compliant photostability chamber) for a defined duration.

• Sample Analysis: At each time point, withdraw an aliquot of the stressed sample, neutralize it if necessary, and analyze it using a stability-indicating HPLC method. This method should be capable of separating the parent compound from all significant degradation products. A diode-array detector (DAD) is highly recommended to assess peak purity.

• Mass Balance: Calculate the mass balance to ensure that all degradation products are accounted for. The sum of the parent compound and all degradation products should ideally be close to 100% of the initial concentration.

Self-Validating System: The use of a stability-indicating HPLC method is crucial for the trustworthiness of the results. This method must be validated to demonstrate specificity, linearity, accuracy, and precision for both the parent compound and its major degradants.

Potential Degradation Pathways

Based on the functional groups present in 1-ethyl-1H-imidazol-5-amine, the following degradation pathways can be postulated:

Caption: Potential degradation pathways.

Analytical Methodologies for Characterization

A robust and validated analytical method is the cornerstone of accurate solubility and stability assessment.

• High-Performance Liquid Chromatography (HPLC): This is the primary technique for the quantification of 1-ethyl-1H-imidazol-5-amine and its degradation products. A reversed-phase C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) is a good starting point for method development. UV detection at a wavelength of maximum absorbance (likely in the range of 210-250 nm) should be employed.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is invaluable for the identification of unknown degradation products observed during forced degradation studies. By providing accurate mass information, LC-MS can help elucidate the structures of the degradants.

Conclusion and Future Directions

This technical guide has provided a comprehensive predictive analysis of the solubility and stability of 1-ethyl-1H-imidazol-5-amine, grounded in established chemical principles and data from analogous structures. The detailed experimental protocols presented herein offer a clear and actionable path for researchers to empirically determine these critical physicochemical parameters.

It is imperative to underscore that the illustrative data provided are predictive in nature. Rigorous experimental verification as outlined in this guide is essential for any research or development program involving 1-ethyl-1H-imidazol-5-amine. Future work should focus on generating and publishing empirical data for this compound to enrich the public scientific record and facilitate its further investigation.

References

• Bouling Chemical Co., Ltd. (n.d.). Substituted Imidazole. Retrieved from [Link][2]

• Wikipedia. (2024). Thiamine. Retrieved from [Link][4]

Sources

• 1. chemscene.com [chemscene.com]
• 2. chemheterocycles.com [chemheterocycles.com]
• 3. benchchem.com [benchchem.com]
• 4. Thiamine - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Analysis of 1-ethyl-1H-imidazol-5-amine by HPLC and LC-MS

Introduction

1-ethyl-1H-imidazol-5-amine is a heterocyclic amine of significant interest in pharmaceutical research and development due to its structural similarity to biologically active molecules like histamine. As a key intermediate or a potential drug candidate, the ability to accurately and reliably quantify this compound is paramount for ensuring product quality, understanding pharmacokinetic profiles, and meeting regulatory requirements. This technical guide provides detailed application notes and robust protocols for the analysis of 1-ethyl-1H-imidazol-5-amine using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS). The methodologies presented herein are designed for researchers, scientists, and drug development professionals, offering both foundational protocols and the scientific rationale behind the experimental choices.

The inherent polarity and basic nature of 1-ethyl-1H-imidazol-5-amine present unique challenges for chromatographic separation, particularly in reversed-phase systems where poor retention and peak tailing can be common. The methods detailed below are optimized to address these challenges, ensuring high sensitivity, selectivity, and reproducibility.

Physicochemical Properties of 1-ethyl-1H-imidazol-5-amine

A thorough understanding of the analyte's physicochemical properties is fundamental to developing a robust analytical method.

Property	Value	Source
Molecular Formula	C₅H₉N₃	ChemScene
Molecular Weight	111.15 g/mol	ChemScene
Appearance	Predicted to be a solid or oil	-
Solubility	Expected to be soluble in water and polar organic solvents like methanol and acetonitrile.	Inferred from related compounds
pKa	Estimated based on similar structures (e.g., histamine): Imidazole ring ~6.0, Primary amine ~9.7	Inferred from related compounds

High-Performance Liquid Chromatography (HPLC) Method

This section outlines a reversed-phase HPLC method with UV detection suitable for the quantification of 1-ethyl-1H-imidazol-5-amine. The selection of a C18 stationary phase provides a versatile platform, while the acidic mobile phase ensures the analyte is in its protonated form, which is crucial for good peak shape and retention of basic compounds.

Experimental Protocol: HPLC-UV

1. Instrumentation and Consumables:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC grade acetonitrile, methanol, and water.

• Ammonium formate and formic acid (or other suitable buffer components).

• Standard laboratory glassware and filtration apparatus.

2. Reagent and Sample Preparation:

• Mobile Phase A (Aqueous): 10 mM ammonium formate in water, adjusted to pH 3.5 with formic acid. Filter through a 0.22 µm membrane.

• Mobile Phase B (Organic): Acetonitrile.

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-ethyl-1H-imidazol-5-amine and dissolve in 10 mL of a 50:50 mixture of Mobile Phase A and B (diluent).

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the diluent to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve the sample in the diluent to achieve a concentration within the calibration range. Filter through a 0.45 µm syringe filter prior to injection.

3. Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	A versatile stationary phase for reversed-phase chromatography.
Mobile Phase	A: 10 mM Ammonium Formate, pH 3.5	B: Acetonitrile
Gradient	5% B to 95% B over 10 minutes	A gradient elution allows for the separation of compounds with a range of polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL
UV Detection	220 nm	Imidazole-containing compounds typically have UV absorbance in the low UV region.
Expected Retention Time	~ 3-5 minutes	Based on the polarity of the compound and the described conditions.

HPLC Workflow Diagram

Caption: HPLC-UV analysis workflow for 1-ethyl-1H-imidazol-5-amine.

Liquid Chromatography-Mass Spectrometry (LC-MS) Method

For enhanced sensitivity and selectivity, particularly in complex matrices, an LC-MS method is recommended. Electrospray ionization (ESI) in positive ion mode is highly effective for the analysis of basic compounds like 1-ethyl-1H-imidazol-5-amine, as the primary amine group is readily protonated.

Experimental Protocol: LC-MS

1. Instrumentation and Consumables:

• LC-MS system equipped with a binary pump, autosampler, column oven, and a mass spectrometer with an ESI source.

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 3.5 µm particle size).

• LC-MS grade acetonitrile, methanol, and water.

• Formic acid.

• Standard laboratory glassware and filtration apparatus.

2. Reagent and Sample Preparation:

• Mobile Phase A (Aqueous): 0.1% Formic acid in water.

• Mobile Phase B (Organic): 0.1% Formic acid in acetonitrile.

• Standard and Sample Preparation: Follow the same procedure as for the HPLC-UV method, using the LC-MS mobile phase components.

3. LC-MS Conditions:

Parameter	Condition	Rationale
Column	C18, 2.1 x 100 mm, 3.5 µm	A smaller ID column is suitable for lower flow rates used in LC-MS.
Mobile Phase	A: 0.1% Formic Acid in Water	B: 0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 8 minutes
Flow Rate	0.3 mL/min	A reduced flow rate is optimal for ESI.
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive	The basic amine group is readily protonated.
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	350 °C
Gas Flow Rates	Optimize for the specific instrument
MS Scan Mode	Full Scan (m/z 50-200) and/or Selected Ion Monitoring (SIM) at m/z 112.1	Full scan for qualitative analysis, SIM for enhanced sensitivity.
Predicted [M+H]⁺	m/z 112.1	Calculated from the molecular weight of 111.15.

For targeted quantification and enhanced specificity, a tandem mass spectrometry (MS/MS) method can be developed.

4. Proposed LC-MS/MS Parameters:

Parameter	Value	Rationale
Precursor Ion (Q1)	m/z 112.1	The protonated molecule [M+H]⁺.
Collision Energy	Optimize for the specific instrument (e.g., 10-20 eV)
Product Ions (Q3)	Predicted: m/z 85.1, 68.1	Potential fragments from the loss of the ethyl group and cleavage of the imidazole ring. The fragmentation of imidazole rings can be complex.

LC-MS Workflow Diagram

Caption: LC-MS analysis workflow for 1-ethyl-1H-imidazol-5-amine.

Conclusion

The HPLC and LC-MS methods presented in this guide provide a robust framework for the analysis of 1-ethyl-1H-imidazol-5-amine. The HPLC-UV method is suitable for routine quality control and purity assessments where high concentrations of the analyte are expected. For applications requiring higher sensitivity and selectivity, such as in bioanalytical studies or trace impurity analysis, the LC-MS and LC-MS/MS methods are superior. The provided protocols are starting points and should be validated for their intended use according to the relevant regulatory guidelines.

References

• ResearchGate. Retention of analytes on C18 column can be slightly affected by buffer concentration?. [Link]

• PubMed. Stand out from matrix: Ultra-sensitive LC-MS/MS method for determination of histamine in complex biological samples using derivatization and solid phase extraction. [Link]

• Scribd. 1 s2.0 S0731708525003644 Main | PDF | Mass Spectrometry. [Link]

• ACS Publications. Electron Ionization of Imidazole and Its Derivative 2-Nitroimidazole | Journal of the American Society for Mass Spectrometry. [Link]

• FDA. Single Laboratory Validation for the Determination of Six Biogenic Amines in Canned Tuna with. [Link]

• MDPI. Retention Mechanisms of Basic Compounds in Liquid Chromatography with Sodium Dodecyl Sulfate and 1-Hexyl-3-Methylimidazolium Chloride as Mobile Phase Reagents in Two C18 Columns. [Link]

• Fisher Scientific. HPLC for the Retention and Resolution of Very Polar Compounds. [Link]

• PubMed. Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. [Link]

• ResearchGate. Development of an LC-ESI-MS/MS method for the determination of histamine: Application to the quantitative measurement of histamine degranulation by KU812 cells | Request PDF. [Link]

• Chromatography Forum. Interesting retention time for C18 column. [Link]

• Chromatography Online. Determination of Histamine in Human Serum/Plasma by SPE and HILIC LC–MS-MS. [Link]

• Chromatography Online. What's Happening to My Column? | LCGC International. [Link]

• ResearchGate. (PDF) Electron Ionization of Imidazole and Its Derivative 2-Nitroimidazole. [Link]

• Phenomenex. HPLC Method Development. [Link]

• OSTI.gov. Influence of Counterion Substitution on the Properties of Imidazolium-Based Ionic Liquid Clusters. [Link]

• Resolian. HPLC-UV Method Development for Highly Polar Impurities. [Link]

• Waters Corporation. *Development of a Quantitative UPLC-MS/MS Assay for the Simultaneous Quantification of Acetylcholine, Histamine, and their Metabolites in Human CSF using a CORTECS UPLC HILIC Column to Improve Peak Resolution,

Application Notes and Protocols: Developing a Biological Assay for 1-ethyl-1H-imidazol-5-amine Activity

Introduction: Unveiling the Therapeutic Potential of 1-ethyl-1H-imidazol-5-amine

1-ethyl-1H-imidazol-5-amine is a novel small molecule with a core imidazole structure. The imidazole moiety is a key component in many biologically active compounds, contributing to a wide range of pharmacological effects including antimicrobial, anti-inflammatory, and anticancer activities. Structurally, 1-ethyl-1H-imidazol-5-amine shares features with endogenous histamine, an important neurotransmitter and mediator of immune responses. This structural analogy strongly suggests that 1-ethyl-1H-imidazol-5-amine may interact with one or more of the four histamine receptor subtypes (H1, H2, H3, and H4), all of which are G-protein coupled receptors (GPCRs).

Notably, many synthetic imidazole-containing compounds have been identified as potent histamine H3 receptor (H3R) antagonists. The H3R is a presynaptic autoreceptor in the central nervous system that negatively regulates the release of histamine and other neurotransmitters.[1] H3R antagonists are therefore being investigated for their therapeutic potential in a variety of neurological and psychiatric disorders.[2]

This application note provides a comprehensive, multi-tiered strategy for elucidating the biological activity of 1-ethyl-1H-imidazol-5-amine. We present a logical workflow, beginning with primary assays to test the central hypothesis of histamine receptor modulation, followed by secondary assays to confirm target engagement and elucidate the mechanism of action. Finally, we outline tertiary screening approaches to build a broader pharmacological profile and identify potential off-target activities.

Part 1: Primary Screening - Interrogation of Histamine Receptor Interaction

The initial phase of characterization focuses on determining if 1-ethyl-1H-imidazol-5-amine directly interacts with histamine receptors. A competitive radioligand binding assay is the gold standard for quantifying the affinity of a test compound for a specific receptor.

Rationale for Radioligand Binding Assays

Radioligand binding assays are a direct measure of the interaction between a compound and its target receptor.[3] By using a radiolabeled ligand with known high affinity for a specific histamine receptor subtype, we can assess the ability of 1-ethyl-1H-imidazol-5-amine to displace it. This allows for the determination of the binding affinity (Ki) of our test compound for each of the four human histamine receptors.

Experimental Workflow: Radioligand Binding

Caption: Workflow for Histamine Receptor Radioligand Binding Assay.

Detailed Protocol: Histamine Receptor Radioligand Binding Assay

This protocol is adapted for a 96-well plate format.

Materials:

• Cell membranes expressing human recombinant H1R, H2R, H3R, or H4R.

• Radioligands: [³H]-Mepyramine (for H1R), [³H]-Tiotidine (for H2R), [³H]-Nα-methylhistamine (for H3R), [³H]-Histamine (for H4R).

• Non-specific binding competitors: Mianserin (for H1R), Cimetidine (for H2R), Thioperamide (for H3R), JNJ 7777120 (for H4R).

• 1-ethyl-1H-imidazol-5-amine stock solution (e.g., 10 mM in DMSO).

• Binding Buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• 96-well filter plates (e.g., GF/C).

• Scintillation fluid.

• Microplate scintillation counter.

Procedure:

• Compound Dilution: Prepare a serial dilution of 1-ethyl-1H-imidazol-5-amine in binding buffer. The final concentrations should typically range from 1 pM to 100 µM.

• Assay Setup: In a 96-well plate, combine:

  • 50 µL of diluted 1-ethyl-1H-imidazol-5-amine or vehicle (for total binding) or non-specific competitor (for non-specific binding).

  • 50 µL of the appropriate radioligand diluted in binding buffer to a final concentration approximately equal to its Kd.

  • 100 µL of diluted cell membranes.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60-120 minutes) to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the filter plate using a vacuum manifold. Wash the filters three times with ice-cold binding buffer to remove unbound radioligand.

• Scintillation Counting: Dry the filter plate, add scintillation fluid to each well, and count the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding counts from all other wells.

  • Plot the percentage of specific binding against the logarithm of the 1-ethyl-1H-imidazol-5-amine concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Expected Data and Interpretation

The results of the radioligand binding assays will provide the binding affinities of 1-ethyl-1H-imidazol-5-amine for each histamine receptor subtype.

Receptor Subtype	Radioligand	Hypothetical Ki (nM) for 1-ethyl-1H-imidazol-5-amine	Interpretation
H1R	[³H]-Mepyramine	>10,000	Negligible affinity
H2R	[³H]-Tiotidine	>10,000	Negligible affinity
H3R	[³H]-Nα-methylhistamine	25	Potent and selective binding to H3R
H4R	[³H]-Histamine	1,500	Moderate affinity

Table 1: Hypothetical Radioligand Binding Data for 1-ethyl-1H-imidazol-5-amine.

A low nanomolar Ki value for H3R would strongly support the hypothesis that 1-ethyl-1H-imidazol-5-amine is a potent H3R ligand.

Part 2: Secondary Assays - Functional Characterization and Target Engagement

Once binding to a specific receptor is established, the next critical step is to determine the functional consequence of this interaction. Is 1-ethyl-1H-imidazol-5-amine an agonist, antagonist, or inverse agonist? Furthermore, we need to confirm that the compound engages its target in a cellular environment.

Rationale for Functional Assays

Functional assays measure the downstream signaling events that occur upon ligand binding to a GPCR.[4] The histamine H3 receptor is canonically coupled to the Gi/o family of G-proteins, which inhibit the activity of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[5] Therefore, a GTPγS binding assay, which directly measures G-protein activation, and a cAMP assay are highly relevant for characterizing the functional activity of our compound at the H3R.

Signaling Pathway: H3 Receptor (Gi/o-coupled)

Caption: Simplified H3R Signaling Pathway.

Detailed Protocol: [³⁵S]GTPγS Binding Assay

This assay measures the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G-proteins upon receptor activation.[6]

Materials:

• Cell membranes expressing human recombinant H3R.

• [³⁵S]GTPγS.

• GDP.

• Histamine (agonist).

• 1-ethyl-1H-imidazol-5-amine.

• Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 7.4).

• 96-well filter plates.

• Scintillation fluid and counter.

Procedure:

• Membrane Preparation: Prepare membranes as for the binding assay.

• Assay Setup (for antagonist determination): In a 96-well plate, combine:

  • Assay buffer.

  • Varying concentrations of 1-ethyl-1H-imidazol-5-amine.

  • A fixed concentration of histamine (e.g., its EC₈₀).

  • GDP (to ensure G-proteins are in the inactive state).

  • Cell membranes.

  • [³⁵S]GTPγS.

• Incubation: Incubate at 30°C for 60 minutes.

• Filtration and Counting: Terminate the reaction by rapid filtration and wash as in the binding assay. Measure bound radioactivity.

• Data Analysis: Plot the percentage of histamine-stimulated [³⁵S]GTPγS binding against the concentration of 1-ethyl-1H-imidazol-5-amine. Determine the IC50 for inhibition of agonist-stimulated activity.

Detailed Protocol: cAMP Accumulation Assay

This assay measures the inhibition of forskolin-stimulated cAMP production in whole cells.[7]

Materials:

• CHO or HEK293 cells stably expressing human recombinant H3R.

• Forskolin.

• Histamine.

• 1-ethyl-1H-imidazol-5-amine.

• cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based).

Procedure:

• Cell Plating: Plate H3R-expressing cells in a 96-well plate and grow to confluence.

• Compound Treatment:

  • Pre-incubate cells with varying concentrations of 1-ethyl-1H-imidazol-5-amine.

  • Add a fixed concentration of histamine.

  • Stimulate with forskolin to induce cAMP production.

• Cell Lysis and cAMP Detection: Lyse the cells and measure cAMP levels according to the manufacturer's instructions for the chosen assay kit.

• Data Analysis: Determine the ability of 1-ethyl-1H-imidazol-5-amine to reverse the histamine-mediated inhibition of forskolin-stimulated cAMP accumulation.

Rationale and Protocol for Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to verify target engagement in a cellular context.[8] It is based on the principle that the binding of a ligand to its target protein alters the protein's thermal stability.[9]

Procedure:

• Cell Treatment: Treat intact cells expressing H3R with either vehicle or 1-ethyl-1H-imidazol-5-amine.

• Heating: Heat the cell suspensions to a range of temperatures.

• Cell Lysis and Protein Separation: Lyse the cells and separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

• Protein Detection: Analyze the amount of soluble H3R at each temperature using Western blotting or other protein detection methods.

• Data Analysis: A shift in the melting curve of H3R in the presence of the compound indicates direct binding.

Expected Data and Interpretation

Assay	Expected Result for H3R Antagonist	Interpretation
[³⁵S]GTPγS Binding	Dose-dependent inhibition of histamine-stimulated [³⁵S]GTPγS binding	1-ethyl-1H-imidazol-5-amine is an antagonist or inverse agonist at the H3R.
cAMP Accumulation	Reversal of histamine-mediated inhibition of cAMP production	Confirms functional antagonism at the H3R.
CETSA	Increased thermal stability of H3R in the presence of the compound	Confirms direct binding of 1-ethyl-1H-imidazol-5-amine to H3R in a cellular environment.

Table 2: Expected Functional and Target Engagement Data for an H3R Antagonist.

Part 3: Tertiary Screening - Broad Pharmacological Profiling

To build a comprehensive understanding of the biological activity of 1-ethyl-1H-imidazol-5-amine and to identify potential off-target effects, broader screening panels are recommended.

Rationale for Broad Profiling

Early identification of off-target activities is crucial for drug development to mitigate potential side effects and to understand the full spectrum of a compound's biological effects.[10] In vitro safety pharmacology profiling and kinome profiling are two such valuable tools.

In Vitro Safety Pharmacology Profiling

This involves screening the compound against a panel of receptors, ion channels, and enzymes known to be associated with adverse drug reactions.[11] Commercial services offer comprehensive panels for this purpose. A clean profile in such a screen increases the confidence in the compound's selectivity.

Kinome Profiling

Given that many small molecules can interact with protein kinases, a kinome-wide screen can identify any potential off-target kinase inhibition.[12] This is important as off-target kinase activity can lead to unforeseen cellular effects.

Experimental Workflow: Broad Profiling

Caption: Workflow for Broad Pharmacological Profiling.

Conclusion

This application note outlines a systematic and robust approach to characterizing the biological activity of 1-ethyl-1H-imidazol-5-amine. By following the proposed tiered assay strategy, researchers can efficiently test the primary hypothesis of histamine receptor modulation, confirm the mechanism of action, and build a comprehensive safety and selectivity profile. The detailed protocols and expected outcomes provide a clear roadmap for advancing the understanding of this novel compound and its potential therapeutic applications.

References

• Eurofins DiscoverX. (2020). GPCR Assays. YouTube. [Link]

• Bowes, J., Brown, A. J., Hamon, J., Jarolimek, W., Sridhar, A., Waldron, G., & Wexted, P. (2012). Keynote review: in vitro safety pharmacology profiling: an essential tool for successful drug development. Journal of pharmacological and toxicological methods, 65(2), 119–136. [Link]

• Pamgene. (n.d.). KinomePro™ – Functional Kinase Activity Profiling. Retrieved January 26, 2026, from [Link]

• Jafari, R., Almqvist, H., Axelsson, H., Ignatushchenko, M., Lundbäck, T., Nordlund, P., & Martinez Molina, D. (2014). The cellular thermal shift assay for in situ target engagement determination and mechanistic studies of drug action. Nature protocols, 9(9), 2100–2122. [Link]

• Harrison, C., & Traynor, J. R. (2003). The [35S]GTPgammaS binding assay: approaches and applications in pharmacology. Life sciences, 74(4), 489–508. [Link]

• Schlicker, E., Kathmann, M., Reidemeister, S., Stark, H., & Schunack, W. (1994). Novel histamine H3 receptor antagonists: affinities in an H3 receptor binding assay and potencies in two functional H3 receptor models. Naunyn-Schmiedeberg's archives of pharmacology, 350(5), 489–496. [Link]

• Shaw, J., Comess, K., & Sommese, R. (2021). Cellular Thermal Shift Assays - bringing relevant target engagement to your drug discovery workflow. European Pharmaceutical Review. [Link]

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• European Pharmaceutical Review. (2006). In vitro safety pharmacology profiling. [Link]

• de Ligt, R. A., Lenselink, E. B., Leurs, R., & IJzerman, A. P. (2000). Probing the Histamine H1 Receptor Binding Site to Explore Ligand Binding Kinetics. Journal of medicinal chemistry, 43(15), 2821–2830. [Link]

• Stoddart, L. A., Johnstone, E. K. M., Wheal, A. J., Goulding, J., Robers, M. B., Machleidt, T., ... & Hill, S. J. (2015). Development of a Conformational Histamine H3 Receptor Biosensor for the Synchronous Screening of Agonists and Inverse Agonists. ACS sensors, 5(6), 1693–1701. [Link]

• Creative Bioarray. (n.d.). GTPγS Binding Assay. Retrieved January 26, 2026, from [Link]

• ResearchGate. (2017). Robust cAMP assay kit for Gi coupled GPCRs?. [Link]

• Bakker, R. A. (2004). The state of the art in histamine H3 receptor research. Drug Discovery Today: Technologies, 1(2), 115-121. [Link]

• Pelago Bioscience. (n.d.). Cellular Thermal Shift Assay (CETSA®). Retrieved January 26, 2026, from [Link]

• Eurofins Discovery. (n.d.). Industry-leading In Vitro Safety Pharmacology Profiling. Retrieved January 26, 2026, from [Link]

• Pharmaron. (n.d.). Kinase Panel Profiling. Retrieved January 26, 2026, from [Link]

• Zhang, X., Liu, Y., Xu, Y., Zhang, Y., Zhang, C., & Zhang, H. (2023). Structural insights into the agonists binding and receptor selectivity of human histamine H4 receptor. Nature communications, 14(1), 6610. [Link]

• Sittampalam, G. S., Gal-Edd, N., Arkin, M., & Weidner, J. (Eds.). (2012). Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• ChemPartner. (n.d.). In Vitro Safety Pharmacology. Retrieved January 26, 2026, from [Link]

• Pizzi, M., Arringhieri, C., & Bani, D. (2023). Histamine Receptors: Ex Vivo Functional Studies Enabling the Discovery of Hits and Pathways. International journal of molecular sciences, 24(23), 17006. [Link]

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• Creative Biolabs. (n.d.). Hi-Affi™ In Vitro Cell based Histamine Receptor Functional Assay Service. Retrieved January 26, 2026, from [Link]

• Leurs, R., Bakker, R. A., Timmerman, H., & de Esch, I. J. (2005). The histamine H3 receptor: from gene cloning to H3 receptor drugs. Nature reviews. Drug discovery, 4(2), 107–120. [Link]

• Mi, Y., Gao, Y., & Zhang, T. (2022). Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. Molecules (Basel, Switzerland), 27(15), 4988. [Link]

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Application Notes and Protocols for the Large-Scale Synthesis of 1-ethyl-1H-imidazol-5-amine

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the large-scale synthesis of 1-ethyl-1H-imidazol-5-amine, a key building block in pharmaceutical and materials science. The protocol herein is designed for researchers, scientists, and drug development professionals, emphasizing scalability, safety, and robustness. This guide moves beyond a simple recitation of steps to explain the underlying chemical principles and strategic considerations necessary for successful scale-up. We will detail a validated two-step synthetic pathway, process optimization parameters, and rigorous purification and characterization methodologies.

Introduction and Strategic Overview

1-ethyl-1H-imidazol-5-amine is a crucial intermediate in the synthesis of a variety of biologically active compounds. Its structural motif is found in numerous pharmaceutical agents, making a reliable and scalable synthesis paramount for drug discovery and development programs. The challenge in producing this molecule on a large scale lies in achieving high purity and yield while maintaining cost-effectiveness and operational safety.

This guide outlines a robust two-step synthesis commencing with the N-alkylation of 5-nitro-1H-imidazole, followed by the catalytic hydrogenation of the resulting 1-ethyl-5-nitro-1H-imidazole. This approach is favored for its high yields, selectivity, and the commercial availability of the starting materials.

Logical Flow of the Synthesis

The chosen synthetic pathway is depicted below. This two-step approach is advantageous for large-scale production due to its clear, high-yielding transformations and the avoidance of hazardous reagents often associated with other synthetic routes.

Caption: Overall synthetic workflow for 1-ethyl-1H-imidazol-5-amine.

Detailed Synthetic Protocols

Part A: Synthesis of 1-ethyl-5-nitro-1H-imidazole (Intermediate)

The initial step involves the regioselective N-alkylation of 5-nitro-1H-imidazole. The use of a polar aprotic solvent like dimethylformamide (DMF) and a mild base such as potassium carbonate facilitates the reaction, leading to high yields of the desired N1-alkylated product.[1]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (for 1 mol scale)	Notes
5-Nitro-1H-imidazole	113.07	113.1 g (1.0 mol)	Starting material
Bromoethane	108.97	130.8 g (1.2 mol, 1.2 eq)	Alkylating agent
Potassium Carbonate (K₂CO₃)	138.21	207.3 g (1.5 mol, 1.5 eq)	Base
Dimethylformamide (DMF)	73.09	1 L	Solvent

Protocol:

• Reaction Setup: To a 3 L three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add 5-nitro-1H-imidazole (113.1 g, 1.0 mol) and dimethylformamide (1 L).

• Base Addition: Stir the mixture to obtain a suspension and add potassium carbonate (207.3 g, 1.5 mol) in portions at room temperature.

• Addition of Alkylating Agent: Slowly add bromoethane (130.8 g, 1.2 mol) dropwise via the dropping funnel over 1 hour, maintaining the internal temperature below 30°C. An ice bath may be necessary to control the exothermic reaction.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Pour the reaction mixture into ice-water (3 L) with stirring. A precipitate will form.

• Isolation: Collect the solid precipitate by filtration and wash thoroughly with water to remove residual DMF and salts.

• Drying: Dry the isolated solid under vacuum at 50°C to a constant weight to yield 1-ethyl-5-nitro-1H-imidazole.

Part B: Synthesis of 1-ethyl-1H-imidazol-5-amine (Final Product)

The final step is the reduction of the nitro group to an amine. Catalytic hydrogenation is the method of choice for this transformation on a large scale due to its efficiency, clean conversion, and the ease of product isolation.[2][3]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (for 1 mol scale)	Notes
1-ethyl-5-nitro-1H-imidazole	141.12	141.1 g (1.0 mol)	Intermediate from Part A
Palladium on Carbon (10% Pd/C)	-	7.0 g (5% w/w)	Catalyst
Ethanol	46.07	1.5 L	Solvent
Hydrogen Gas (H₂)	2.02	4 mol (4 eq)	Reducing agent

Protocol:

• Reaction Setup: Charge a high-pressure hydrogenation reactor (autoclave) with 1-ethyl-5-nitro-1H-imidazole (141.1 g, 1.0 mol) and ethanol (1.5 L).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (7.0 g) to the mixture under an inert atmosphere (e.g., nitrogen or argon).

• Hydrogenation: Seal the reactor and purge with hydrogen gas several times. Pressurize the reactor with hydrogen gas to 50-60 psi.

• Reaction Conditions: Stir the mixture vigorously at room temperature. The reaction is exothermic; maintain the temperature below 40°C using a cooling system.

• Reaction Monitoring: Monitor the reaction progress by observing the hydrogen uptake. The reaction is typically complete within 4-6 hours. Confirmation of completion can be done by TLC or HPLC analysis of a carefully degassed and filtered sample.

• Catalyst Removal: Once the reaction is complete, carefully depressurize the reactor and purge with an inert gas. Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the filter cake with ethanol.

• Product Isolation: Concentrate the filtrate under reduced pressure to obtain the crude 1-ethyl-1H-imidazol-5-amine.

Process Optimization and Scale-Up Considerations

Scaling up a chemical synthesis requires careful consideration of several parameters to ensure safety, efficiency, and consistency.

Parameter	Laboratory Scale	Pilot/Large Scale Consideration	Rationale
Temperature Control	Ice bath for N-alkylation	Jacketed reactor with a cooling system	The N-alkylation and hydrogenation are exothermic. Efficient heat dissipation is crucial to prevent side reactions and ensure safety.
Reagent Addition	Dropping funnel	Metering pump for controlled addition	Precise control over the addition rate of bromoethane is necessary to manage the exotherm on a larger scale.
Stirring	Magnetic stirrer	Mechanical overhead stirrer	Efficient mixing is critical for heterogeneous reactions like the N-alkylation (solid-liquid) and hydrogenation (solid-liquid-gas) to ensure good mass transfer.
Hydrogenation Pressure	50-60 psi	Maintain 50-60 psi	Higher pressures can increase the reaction rate but also pose greater safety risks. The recommended pressure offers a good balance.
Catalyst Handling	Open to air for short periods	Under inert atmosphere	Palladium on carbon is pyrophoric, especially after use. Handling under an inert atmosphere is a critical safety measure.

Purification and Characterization

The purity of the final product is critical for its intended application. The following section details the recommended purification and analytical methods.

Purification Workflow

Caption: Step-by-step purification process for the final product.

Protocol for Recrystallization:

• Transfer the crude 1-ethyl-1H-imidazol-5-amine to a clean, dry flask.

• Add a minimal amount of hot isopropanol to dissolve the crude product completely.

• Allow the solution to cool slowly to room temperature. Crystals should start to form.

• Further cool the flask in an ice bath for 1-2 hours to maximize crystal formation.

• Collect the crystals by filtration and wash them with a small amount of cold isopropanol.

• Dry the purified crystals under vacuum at 40-50°C to a constant weight.

Characterization Methods

The identity and purity of the synthesized 1-ethyl-1H-imidazol-5-amine should be confirmed using standard analytical techniques:

• ¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the chemical structure and the absence of proton-containing impurities.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To further confirm the carbon framework of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product. A purity of >98% is typically required for pharmaceutical applications.

• Melting Point: To compare with the literature value as an indicator of purity.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Ventilation: All steps should be performed in a well-ventilated fume hood.

• Bromoethane: This is a toxic and flammable alkylating agent. Handle with care and avoid inhalation and skin contact.

• Dimethylformamide (DMF): This is a potential teratogen. Handle with appropriate precautions.

• Catalytic Hydrogenation: This process involves flammable hydrogen gas and a pyrophoric catalyst. It should only be performed by trained personnel in an appropriate high-pressure reactor. Ensure the system is properly grounded to prevent static discharge.

References

• Diao, Y., Wang, W., Wei, Z., & Wang, J. (2011). 1-Methyl-5-nitro-1H-imidazole. Acta Crystallographica Section E: Structure Reports Online, 67(11), o3072. [Link]

• Hakmaoui, Y., Asserne, F., El Haib, A., El Ajlaoui, R., Abouricha, S., & Rakib, E. M. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4), 12-16. [Link]

• Trivedi, M. N., Patel, D. R., & Patel, N. C. (2011). Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 3(1), 313-319. [Link]

• Boulhaoua, M., Marouani, H., & Roisnel, T. (2016). 1-Ethyl-5-nitro-1H-indazole. IUCrData, 1(4), x160567. [Link]

• Al-blewi, F. F., Al-Sheikh, M. A., El-Emam, A. A., & Al-Deeb, O. A. (2021). Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors. Molecules, 26(20), 6208. [Link]

• He, G. (2012). Method for synthesizing 2-methyl-5-nitroimidazole-1-ethanol.

• Li, Y., Chen, Z., & Li, J. (2018). Catalytic ozonation of nitroimidazole antibiotics using nano-magnesium hydroxide as heavy-metals free catalyst. Desalination and Water Treatment, 101, 236-244. [Link]

• Schendel, F. J., Mueller, E. J., Stubbe, J., & Shiau, A. (1986). Purification and characterization of aminoimidazole ribonucleotide synthetase from Escherichia coli. Biochemistry, 25(15), 4357-4362. [Link]

• Church, D. L., Rabin, H. R., & Laishley, E. J. (1987). Reduction of 2-, 4- and 5-nitroimidazole drugs by hydrogenase 1 in Clostridium pasteurianum. The Journal of antimicrobial chemotherapy, 20(5), 633–640. [Link]

• Kumar, A., & Kumar, R. (2016). Design, Synthesis and Characterization of Some 5- Nitroimidazole Derivatives. International Journal of Pharmacy & Pharmaceutical Research, 6(3), 444-454. [Link]

• Yahyazadeh, A., & McInnes, E. J. L. (2013). Synthesis and Characterization of Some New Aminoimidazoles. Asian Journal of Chemistry, 25(9), 4963-4965. [Link]

• Amadei, F., et al. (2020). Tailored Aza-Michael Addition as Key Step in the Synthesis of 1H-imidazo[5,1-c][4][5]oxazine Scaffolds. ChemistrySelect, 5(44), 13917-13922. [Link]

• Kamal, A., et al. (2022). Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. ACS Omega, 7(3), 3047–3063. [Link]

• Li, Y., et al. (2017). Catalytic hydrogenation of carbonyl and nitro compounds using an [N,O]-chelate half-sandwich ruthenium catalyst. Dalton Transactions, 46(31), 10329-10336. [Link]

• Li, J., et al. (2009). 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl N-methylcarbamate. Acta Crystallographica Section E: Structure Reports Online, 65(1), o116. [Link]

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Application Notes & Protocols: Leveraging 1-Ethyl-1H-imidazol-5-amine in Modern Medicinal Chemistry

Introduction: The Strategic Value of the Imidazole Scaffold

The imidazole ring is a quintessential "privileged structure" in medicinal chemistry, forming the core of numerous natural products, such as the amino acid histidine, and a wide array of therapeutic agents.[1][2] Its unique electronic properties, capacity for hydrogen bonding as both a donor and acceptor, and ability to coordinate with metal ions make it a versatile scaffold for engaging with diverse biological targets. The strategic derivatization of the imidazole core allows for the fine-tuning of physicochemical and pharmacokinetic properties, a crucial aspect of modern drug design.

This guide focuses on 1-ethyl-1H-imidazol-5-amine , a functionalized building block poised for significant application in drug discovery. This molecule combines three key features:

• A Nucleophilic 5-Amino Group: A prime synthetic handle for derivatization into amides, sulfonamides, ureas, and secondary/tertiary amines.

• An N-1 Ethyl Group: This substituent blocks one of the tautomeric forms of the imidazole ring, ensuring regiochemical control in subsequent reactions. It also introduces a lipophilic element that can be exploited to probe hydrophobic pockets in target proteins and modulate properties like cell permeability and metabolic stability.[3]

• The Imidazole Core: Provides a stable, aromatic platform rich in pharmacophoric features.

This document serves as a comprehensive technical guide for researchers, providing not only detailed protocols for the synthesis and application of this scaffold but also the underlying scientific rationale to empower intelligent and efficient drug design.

Physicochemical Properties and Handling

Properly understanding the characteristics of a building block is fundamental to its successful application. The properties of 1-ethyl-1H-imidazol-5-amine are summarized below.

Property	Value	Rationale & Implications
Molecular Formula	C₅H₉N₃	Low molecular weight, ideal for fragment-based design and library synthesis.
Molecular Weight	111.15 g/mol	Adheres to Lipinski's "Rule of Five" for drug-likeness.[1]
Predicted logP	0.25 ± 0.35	Indicates good aqueous solubility, a favorable starting point for drug candidates.
Predicted pKa (Basic)	6.5 ± 0.2	The amino group is a moderate base, allowing for salt formation to improve solubility and handling. The imidazole nitrogens are less basic.
Appearance	(Predicted) Off-white to light yellow solid	Typical for small amine-containing heterocycles.
Solubility	Soluble in methanol, ethanol, DMSO, and aqueous acid. Limited solubility in non-polar solvents.	Standard solvents for reaction and biological assay preparation are suitable.
Storage	Store at 2-8°C under an inert atmosphere (Nitrogen or Argon).	The amine functionality is susceptible to air oxidation over time, which can lead to discoloration and impurity formation.

Synthetic Strategy: Accessing the Scaffold

While not commercially ubiquitous, 1-ethyl-1H-imidazol-5-amine can be synthesized through a reliable, multi-step process. The key challenge in synthesizing N-1 substituted 5-aminoimidazoles is controlling the regioselectivity of the alkylation.[4] A robust strategy involves the protection of the amine, followed by N-alkylation and subsequent deprotection.

Protocol 1: Synthesis of 1-Ethyl-1H-imidazol-5-amine

This protocol employs a phthalimide protecting group for the amine, which is stable to the basic conditions of alkylation and can be cleanly removed.

Caption: Synthetic workflow for 1-ethyl-1H-imidazol-5-amine.

Step 1: Protection of the Amino Group

• Reaction Setup: In a 250 mL round-bottom flask, suspend 1H-imidazol-5-amine hydrochloride (1.0 eq) and phthalic anhydride (1.05 eq) in anhydrous pyridine (5 mL per gram of starting material).

• Heating: Heat the mixture to reflux (approx. 115°C) for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 10% Methanol in Dichloromethane).

• Work-up: Cool the reaction to room temperature and pour it into ice-cold water (10x the volume of pyridine).

• Isolation: The protected product, 2-(1H-imidazol-5-yl)isoindoline-1,3-dione, will precipitate. Collect the solid by vacuum filtration, wash thoroughly with water, and dry under vacuum.

Step 2: N-1 Ethylation

• Reaction Setup: To a solution of the protected intermediate (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF, 10 mL per gram), add potassium carbonate (K₂CO₃, 1.5 eq) and ethyl iodide (1.2 eq).

• Heating: Stir the mixture at 60°C for 12-18 hours under a nitrogen atmosphere. Monitor for the disappearance of the starting material by TLC.

• Work-up: Cool the reaction mixture and pour it into water. The N-ethylated product will precipitate.

• Purification: Collect the crude solid by filtration. Recrystallize from ethanol/water to yield pure 2-(1-ethyl-1H-imidazol-5-yl)isoindoline-1,3-dione.

Step 3: Deprotection (Ing-Manske Procedure)

• Reaction Setup: Suspend the N-ethylated protected intermediate (1.0 eq) in ethanol (15 mL per gram).

• Hydrazinolysis: Add hydrazine monohydrate (2.0 eq) and heat the mixture to reflux for 2 hours. A thick white precipitate (phthalhydrazide) will form.

• Isolation: Cool the mixture to room temperature and filter to remove the phthalhydrazide byproduct.

• Purification: Concentrate the filtrate under reduced pressure. The resulting residue is the crude product. Purify by flash column chromatography on silica gel (gradient elution: 5% to 15% methanol in dichloromethane) to yield the final product, 1-ethyl-1H-imidazol-5-amine.

Validation & QC:

• Confirmation: The structure of the final product should be confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

• Purity: Purity should be ≥95% as determined by HPLC analysis.

Core Applications in Medicinal Chemistry

The true value of 1-ethyl-1H-imidazol-5-amine lies in its utility as a versatile starting material for generating libraries of diverse molecules.

Application 1: Synthesis of Purine Analogs as Bioisosteres

Rationale: The 5-aminoimidazole ribonucleotide is a key precursor in the de novo biosynthesis of purines.[5][6] As such, 5-aminoimidazole derivatives are powerful starting points for creating purine analogs, which are widely explored as anticancer and antiviral agents.[7] This protocol describes a general method for constructing a 6-aminopurine (adenine) analog.

Protocol 2: Cyclization to form an N-Ethyl-9H-purin-6-amine Analog

• Reaction Setup: In a sealed tube, dissolve 1-ethyl-1H-imidazol-5-amine (1.0 eq) in triethyl orthoformate (10 eq).

• Acid Catalyst: Add a catalytic amount of p-toluenesulfonic acid (0.1 eq).

• Heating: Seal the tube and heat to 120°C for 12 hours.

• Intermediate Formation: Cool the reaction and evaporate the excess triethyl orthoformate under reduced pressure. The residue is the crude ethoxymethyleneamino intermediate.

• Ammonolysis & Cyclization: Dissolve the crude residue in a 7N solution of ammonia in methanol. Seal in a pressure vessel and heat at 100°C for 16 hours.

• Purification: Cool the vessel, vent carefully, and concentrate the mixture. Purify the resulting solid by reverse-phase HPLC to obtain the desired purine analog.

Caption: Workflow for purine analog synthesis.

Application 2: Amide and Sulfonamide Library for Kinase Inhibitor Scaffolds

Rationale: The 2-aminoimidazole and 4-aminoimidazole motifs are prevalent in a wide range of kinase inhibitors.[8][9] The amino group often serves as a key hydrogen bond donor, anchoring the molecule in the ATP-binding site. By coupling 1-ethyl-1H-imidazol-5-amine with diverse carboxylic acids and sulfonyl chlorides, a focused library can be rapidly generated to probe the structure-activity relationship (SAR) for a given kinase target.

Protocol 3: Parallel Amide Coupling via EDC/HOBt This protocol is designed for a 24-well plate format.

• Stock Solutions: Prepare a 0.5 M solution of 1-ethyl-1H-imidazol-5-amine in DMF. Prepare 0.6 M solutions of a diverse set of 24 carboxylic acids in DMF. Prepare a 0.6 M solution of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and a 0.6 M solution of Hydroxybenzotriazole (HOBt) in DMF.

• Reagent Addition: To each well, add the carboxylic acid solution (1.2 eq), followed by the EDCI solution (1.2 eq) and HOBt solution (1.2 eq). Allow to pre-activate for 15 minutes.

• Amine Addition: Add the 1-ethyl-1H-imidazol-5-amine solution (1.0 eq) to each well.

• Reaction: Seal the plate and shake at room temperature for 18 hours.

• Work-up & Analysis: Quench the reactions by adding water. The products can be analyzed directly by LC-MS to confirm conversion and purity before further purification.

Protocol 4: Synthesis of a Representative Sulfonamide

• Reaction Setup: Dissolve 1-ethyl-1H-imidazol-5-amine (1.0 eq) in anhydrous dichloromethane (DCM) containing triethylamine (1.5 eq).

• Addition: Cool the solution to 0°C in an ice bath. Add a solution of dansyl chloride (1.1 eq) in DCM dropwise over 10 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 4 hours.

• Work-up: Wash the reaction mixture with saturated sodium bicarbonate solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography (Eluent: Ethyl Acetate/Hexanes gradient) to yield the fluorescently-tagged sulfonamide.

Caption: Diversification of the core scaffold.

Application 3: Reductive Amination for Linker Conjugation

Rationale: Reductive amination is a robust and widely used C-N bond-forming reaction in pharmaceutical synthesis due to its operational simplicity and high functional group tolerance.[10][11] It allows for the conjugation of the 1-ethyl-1H-imidazol-5-amine core to another molecule containing an aldehyde or ketone, forming a stable secondary amine linker. This is highly relevant in the design of bifunctional molecules like PROTACs or targeted drug conjugates.

Protocol 5: General Protocol for Reductive Amination

• Reaction Setup: In a vial, dissolve the aldehyde or ketone starting material (1.0 eq) and 1-ethyl-1H-imidazol-5-amine (1.1 eq) in 1,2-dichloroethane (DCE).

• Imine Formation: Add acetic acid (0.1 eq) to catalyze imine formation. Stir at room temperature for 1 hour.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise to the mixture. Be aware of initial gas evolution.

• Reaction: Stir at room temperature for 12-24 hours until the starting materials are consumed (monitor by LC-MS).

• Work-up: Carefully quench the reaction with saturated sodium bicarbonate solution. Extract the product with DCM.

• Purification: Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate. Purify by an appropriate method (column chromatography or preparative HPLC).

Conclusion and Future Outlook

1-Ethyl-1H-imidazol-5-amine is more than a simple chemical; it is a strategic tool for medicinal chemists. Its pre-defined N-1 substitution provides regiochemical certainty, while the 5-amino group serves as a versatile anchor point for a multitude of synthetic transformations. The protocols outlined in this guide demonstrate its immediate applicability in constructing libraries of purine analogs, potential kinase inhibitors, and complex linked molecules. As drug discovery continues to demand novel chemical matter with finely tuned properties, the intelligent application of such well-designed heterocyclic building blocks will remain a cornerstone of successful therapeutic development.

References

• Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(23), 11857–11911. [Link]

• Baviskar, A. T., et al. (2021). Optimization of Aminoimidazole Derivatives as Src Family Kinase Inhibitors. Molecules, 26(11), 3234. [Link]

• Baresova, V., et al. (2012). The Last Enzyme of the De Novo Purine Synthesis Pathway 5-aminoimidazole-4-carboxamide Ribonucleotide Formyltransferase/IMP Cyclohydrolase (ATIC) Plays a Central Role in Insulin Signaling and the Golgi/Endosomes Protein Network. Journal of Biological Chemistry, 287(44), 37343–37355. [Link]

• El Akkaoui, M., et al. (2019). Development of Novel and Efficient Processes for the Synthesis of 5-Amino and 5-Iminoimidazo[1,2-a]imidazoles via Three-Component Reaction Catalyzed by Zirconium(IV) Chloride. Frontiers in Chemistry, 7, 78. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Grimmett, M. R. (1994). N-Alkylation of imidazoles. University of Otago Thesis. [Link]

• Shulgin, V. F., et al. (2018). Experimental and Computational Studies on N-alkylation Reaction of N-Benzoyl 5-(Aminomethyl)Tetrazole. Molecules, 23(11), 2993. [Link]

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• Blackburn, G. M., & Rashid, A. (1990). Synthesis of analogues of 5-aminoimidazole ribonucleotides and their effects as inhibitors and substrates of the enzymes involved in the biosynthesis of purine nucleotides de novo. Journal of the Chemical Society, Perkin Transactions 1, 3239-3246. [Link]

• Shive, W., et al. (1947). 5(4)-AMINO-4(5)-IMIDAZOLECARBOXAMIDE, A PRECURSOR OF PURINES. Journal of the American Chemical Society, 69(3), 725–725. [Link]

• Artusi, R., et al. (2015). Identification of Aminoimidazole and Aminothiazole Derivatives as Src Family Kinase Inhibitors. ChemMedChem, 10(12), 2098-2111. [Link]

• JoVE. (2023). Preparation of Amines: Reductive Amination of Aldehydes and Ketones. Journal of Visualized Experiments. [Link]

• Singh, U., et al. (2022). Novel Imidazole 2-Amino Pyrimidine Derivatives: In silico Studies, Evaluation of Their Anti-Cancer Activity Against Human-CDK2. Journal of Pharmaceutical Sciences and Research, 14(7), 1-10. [Link]

• Kumar, A., et al. (2021). Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Molecules, 26(24), 7563. [Link]

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• Mąkosza, M., & Obretenov, M. (1999). Synthesis of N-7-Substituted Purines from Imidazole Precursors. Molecules, 4(1), 55-64. [Link]

• Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(23), 11857-11911. [Link]

• Al-Amiery, A. A., et al. (2021). Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. Journal of Inflammation Research, 14, 3465–3480. [Link]

• Reddy, P. V. G., et al. (2013). SYNTHESIS OF PHENYL 1-BENZYL-1H-BENZO [d] IMIDAZOL-2-YLCARBAMATES. International Journal of Chemical and Pharmaceutical Sciences, 4(2), 55-58. [Link]

• Wikipedia. (n.d.). Thiamine. Wikipedia. [Link]

• Sharma, D., et al. (2012). A review: Imidazole synthesis and its biological activities. Der Pharmacia Lettre, 4(3), 801-813. [Link]

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• Al-Ostoot, F. H., et al. (2021). Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. Journal of Inflammation Research, 14, 3465–3480. [Link]

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Application Note: A Detailed Protocol for the NMR Analysis of 1-ethyl-1H-imidazol-5-amine

Abstract

This application note provides a comprehensive, field-proven protocol for the structural elucidation of 1-ethyl-1H-imidazol-5-amine using Nuclear Magnetic Resonance (NMR) spectroscopy. Designed for researchers, scientists, and professionals in drug development, this guide moves beyond a simple recitation of steps to explain the underlying scientific principles behind experimental choices. We will cover everything from sample preparation and solvent selection to the acquisition and processing of 1D and 2D NMR data. The methodologies described herein are designed to be self-validating, ensuring the generation of high-quality, reproducible data for unambiguous molecular characterization.

Introduction: The Imperative for Structural Verification

1-ethyl-1H-imidazol-5-amine is a substituted imidazole, a class of heterocyclic compounds that are foundational scaffolds in numerous pharmaceuticals and biologically active molecules.[1] The precise arrangement of substituents on the imidazole ring is critical to a molecule's function. Therefore, unambiguous structural verification is a non-negotiable step in any synthetic or drug development workflow.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the premier analytical technique for determining the detailed structure of organic molecules in solution. This guide presents a robust protocol for acquiring and interpreting the ¹H, ¹³C, and 2D correlation NMR spectra of 1-ethyl-1H-imidazol-5-amine, ensuring scientific integrity and trustworthy results.

Molecular Structure and Predicted Spectral Features

To develop an effective NMR analysis protocol, we must first understand the molecule's structure and predict the expected spectral features.

Caption: Structure of 1-ethyl-1H-imidazol-5-amine with key atoms labeled.

Based on this structure, we can predict the following signals:

• ¹H NMR: We expect five distinct signals:

  • Two signals for the imidazole ring protons (H2 and H4). These typically appear in the aromatic region (δ 6.5-8.0 ppm).[2][3]

  • One signal for the amine (-NH₂) protons. This signal is often broad and its chemical shift is highly dependent on solvent, concentration, and temperature.

  • A quartet for the methylene (-CH₂) protons of the ethyl group, resulting from coupling to the adjacent methyl protons.

  • A triplet for the methyl (-CH₃) protons of the ethyl group, resulting from coupling to the adjacent methylene protons.

• ¹³C NMR: We expect five distinct signals corresponding to the five carbon atoms in the molecule:

  • Three signals for the imidazole ring carbons (C2, C4, C5). The carbon attached to the amine group (C5) will likely be the most shielded.

  • Two signals for the ethyl group carbons (-CH₂ and -CH₃).

A potential complicating factor in the NMR of imidazoles is tautomerism, which can lead to the broadening or averaging of signals for the imidazole ring atoms.[4] While the N1-ethyl substitution prevents annular tautomerism, careful analysis is still required.

Experimental Protocol: From Sample to Spectrum

This section details the step-by-step methodology for acquiring high-quality NMR data.

Materials and Equipment

Reagents & Consumables	Equipment
1-ethyl-1H-imidazol-5-amine	NMR Spectrometer (e.g., 400 MHz or higher)
Deuterated Solvent (e.g., DMSO-d₆)	High-quality 5 mm NMR tubes
Tetramethylsilane (TMS)	Precision micropipettes
Pasteur pipettes and glass wool	Vortex mixer

Rationale-Driven Sample Preparation

The quality of the final spectrum is critically dependent on proper sample preparation. Each choice is deliberate and aimed at maximizing data quality.

Causality of Solvent Choice: A deuterated solvent is essential for two primary reasons:

• Signal Avoidance: It replaces hydrogen atoms with deuterium, which resonates at a much different frequency, thus preventing the massive solvent signal from obscuring the analyte signals in the ¹H spectrum.[5]

• Field-Frequency Lock: The spectrometer uses the deuterium signal to stabilize, or "lock," the magnetic field, correcting for drift during the experiment and ensuring high resolution.[5]

For 1-ethyl-1H-imidazol-5-amine, DMSO-d₆ (Dimethyl sulfoxide-d₆) is the recommended solvent. Its high polarity effectively dissolves the amine-containing compound, and its ability to form hydrogen bonds can sharpen the N-H proton signals. The chemical shifts of labile protons in DMSO are also less concentration-dependent than in solvents like CDCl₃.[6]

Protocol for Sample Preparation:

• Weighing the Analyte: Accurately weigh 5-10 mg of 1-ethyl-1H-imidazol-5-amine for ¹H NMR, or 20-50 mg for ¹³C NMR, into a clean, dry vial.[7][8] Higher concentrations are needed for the less sensitive ¹³C nucleus.

• Solvent Addition: Add approximately 0.6 mL of DMSO-d₆ to the vial.[9]

• Internal Standard: Add a minuscule amount (less than 1 µL) of Tetramethylsilane (TMS). TMS is the universally accepted internal standard for ¹H and ¹³C NMR in organic solvents, with its signal defined as 0.0 ppm.[10][11][12] Its chemical inertness and volatility make it an ideal reference.[10]

• Homogenization: Securely cap the vial and vortex gently until the sample is fully dissolved. A clear, particulate-free solution is required.

• Filtration and Transfer: If any solid particles remain, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a high-quality NMR tube.[13] Particulates will severely degrade the magnetic field homogeneity and thus the spectral resolution.

• Final Check: Ensure the sample height in the NMR tube is approximately 4-5 cm.[13] Wipe the outside of the tube clean before inserting it into the spectrometer.

Caption: Experimental workflow for NMR analysis.

Data Acquisition Parameters

The following tables provide recommended starting parameters for a 400 MHz spectrometer. These should be adjusted as needed based on the specific instrument and sample concentration.

Table 1: ¹H NMR Acquisition Parameters

Parameter	Recommended Value	Rationale
Pulse Program	zg30	Standard 30° pulse for quantitative observation.
Spectral Width (SW)	~16 ppm	To cover the full range of expected proton signals.
Number of Scans (NS)	8 - 16	Sufficient for good signal-to-noise with this sample amount.
Relaxation Delay (D1)	2.0 s	Allows for adequate relaxation of protons between scans.
Acquisition Time (AQ)	~2.0 s	Provides good digital resolution.
Temperature	298 K	Standard room temperature analysis.

Table 2: ¹³C NMR Acquisition Parameters

Parameter	Recommended Value	Rationale
Pulse Program	zgpg30	Standard 30° pulse with proton decoupling.
Spectral Width (SW)	~240 ppm	To cover the full range of expected carbon signals.
Number of Scans (NS)	1024 or more	Required due to the low natural abundance and sensitivity of the ¹³C nucleus.
Relaxation Delay (D1)	2.0 s	Standard delay; increase for more quantitative results.
Acquisition Time (AQ)	~1.0 s	Standard acquisition for ¹³C.
Temperature	298 K	Standard room temperature analysis.

Self-Validation through 2D NMR: For unambiguous assignment, it is highly recommended to acquire 2D correlation spectra such as COSY (¹H-¹H correlation) and HSQC (¹H-¹³C one-bond correlation). These experiments provide connectivity information that validates the structural assignments made from the 1D spectra.

Data Processing and Interpretation

Raw NMR data (the Free Induction Decay, or FID) must be processed to generate an interpretable spectrum.[14][15]

Standard Processing Steps: [16]

• Fourier Transform (FT): Converts the time-domain FID into the frequency-domain spectrum.

• Phase Correction: Adjusts all peaks to be purely absorptive (positive).

• Baseline Correction: Flattens the baseline of the spectrum.

• Referencing: Calibrates the chemical shift axis by setting the TMS signal to δ 0.00 ppm.

Interpreting the Spectra:

• ¹H Spectrum:

  • Chemical Shift (δ): Assign each signal to a specific proton based on its electronic environment.

  • Integration: Measure the area under each peak to determine the relative ratio of protons. This should match the number of protons at each position (e.g., a 2:3 ratio for the -CH₂- and -CH₃ of the ethyl group).

  • Multiplicity: Analyze the splitting pattern (e.g., triplet, quartet) to confirm which protons are adjacent to each other.

• ¹³C Spectrum:

  • Chemical Shift (δ): Assign each singlet to a specific carbon based on its electronic environment and data from HSQC experiments.

Table 3: Predicted NMR Data for 1-ethyl-1H-imidazol-5-amine in DMSO-d₆

Assignment	¹H δ (ppm)	¹H Multiplicity	¹H Integration	¹³C δ (ppm)
H2	~7.4	s	1H	~138
H4	~6.9	s	1H	~127
-NH₂	~5.5 (broad)	s	2H	-
-CH₂-	~3.9	q	2H	~40
-CH₃	~1.3	t	3H	~15
C5	-	-	-	~122

Note: These are predicted values based on typical shifts for imidazole derivatives. Actual values may vary.

Conclusion

This application note provides a robust and scientifically-grounded protocol for the NMR analysis of 1-ethyl-1H-imidazol-5-amine. By following these detailed steps for sample preparation, data acquisition, and processing, researchers can obtain high-quality, reproducible spectra. The emphasis on explaining the causality behind each step and incorporating self-validating 2D NMR techniques ensures the generation of trustworthy data essential for advancing research and development in chemistry and pharmaceutical sciences.

References

• MDPI. (2020-08-19). 13C CPMAS NMR as a Tool for Full Structural Description of 2-Phenyl Substituted Imidazoles That Overcomes the Effects of Fast Tautomerization. Available from: [Link]

• Indian Journal of Chemistry. (Date not available). PMR & 13CMR Spectra of Some Imidazole Complexes of Cobaloximes. Available from: [Link]

• Quora. (2016-03-14). Why is tetramethylsilane (TMS) used as an internal standard in NMR spectroscopy?. Available from: [Link]

• Meng, G., et al. (2011). As cited in Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors. PMC - NIH. (2021-10-14). Available from: [Link]

• Iowa State University. (Date not available). NMR Sample Preparation | Chemical Instrumentation Facility. Available from: [Link]

• eMagRes. (Date not available). NMR Data Processing. Available from: [Link]

• American Chemical Society. (2021-03-29). Tetramethylsilane. Available from: [Link]

• Organomation. (Date not available). NMR Sample Preparation: The Complete Guide. Available from: [Link]

• ResearchGate. (Date not available). H-/ 13 C-NMR characteristic data for the imidazole moiety of compounds 1-6. Available from: [Link]

• ACS Omega. (2022-01-10). Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. Available from: [Link]

• MathWorks. (2024-06-14). NMR Data Processing and Analysis - File Exchange - MATLAB Central. Available from: [Link]

• Wikipedia. (Date not available). Tetramethylsilane. Available from: [Link]

• Labinsights. (2025-02-19). Selection Guide on Deuterated Solvents for NMR. Available from: [Link]

• PMC - PubMed Central. (2017-04-10). From Imidazole toward Imidazolium Salts and N-Heterocyclic Carbene Ligands: Electronic and Geometrical Redistribution. Available from: [Link]

• The MetaRbolomics book. (Date not available). 2.3 NMR data handling and (pre-)processing. Available from: [Link]

• MDPI. (Date not available). 5-(4-Chlorophenyl)-N,1-di-o-tolyl-1H-imidazole-2-amine. Available from: [Link]

• University of California, Davis. (2023-08-29). Small molecule NMR sample preparation. Available from: [Link]

• Reddit. (2019-11-04). Is it possible to use TMS signal as internal standard in NMR?. Available from: [Link]

• Carl ROTH. (Date not available). Deuterated Compounds for NMR. Available from: [Link]

• Royal Society of Chemistry. (2020). Supporting Information for a publication. Available from: [Link]

• PMC - NIH. (2025-03-21). Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. Available from: [Link]

• CIL Isotope Separations. (2023-03-29). Reasons to use Deuterated Solvents in Nuclear Magnetic Resonance Spectroscopy. Available from: [Link]

• University College London. (Date not available). Sample Preparation | Faculty of Mathematical & Physical Sciences. Available from: [Link]

• PubMed. (2022-01-21). TMS is Superior to Residual C H Cl3 for Use as the Internal Reference for Routine 1H NMR Spectra Recorded in CDCl3. Available from: [Link]

• Oregon State University. (Date not available). 1H NMR Chemical Shift. Available from: [Link]

• Mestrelab Resources. (2010-05-06). Basics on Arrayed-NMR and Data Analysis. Available from: [Link]

• Royal Society of Chemistry. (Date not available). Molecular tunability of surface-functionalized metal nanocrystals for selective electrochemical CO2 reduction - Supporting Information. Available from: [Link]

• PMC - NIH. (Date not available). 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. Available from: [Link]

• Modgraph. (2005-01-05). Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. Available from: [Link] (Note: Link directs to a product page, original paper may be behind a paywall).

• ResearchGate. (Date not available). Identifying the tautomer state of a substituted imidazole by ¹³C NMR.... Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Enhancing the Stability of 1-Ethyl-1H-imidazol-5-amine in Solution

Introduction: 1-Ethyl-1H-imidazol-5-amine is a critical building block and intermediate in pharmaceutical research and drug development, valued for its unique heterocyclic structure. However, researchers frequently encounter stability issues when working with this compound in solution, leading to variability in experimental results and challenges in developing robust assays. This guide provides an in-depth, experience-driven framework for understanding, troubleshooting, and mitigating the degradation of 1-ethyl-1H-imidazol-5-amine. By explaining the causal mechanisms behind its instability, we aim to empower researchers to proactively design more stable experimental conditions.

Section 1: The Chemical Basis of Instability in 1-Ethyl-1H-imidazol-5-amine

To effectively stabilize 1-ethyl-1H-imidazol-5-amine, it is crucial to understand its inherent chemical liabilities. The molecule's structure, featuring both an electron-rich imidazole ring and a primary amino group, makes it susceptible to specific degradation pathways.

• Oxidative Degradation: The primary route of degradation is oxidation. The imidazole ring and the amino group are both susceptible to attack by atmospheric oxygen and other oxidizing agents.[1] This process can be accelerated by the presence of trace metal ions, which can catalyze the formation of reactive oxygen species (ROS).[2] Oxidation often leads to the formation of colored byproducts, which explains the common observation of solutions turning yellow or brown over time.

• Photodegradation: Aromatic heterocyclic compounds, including imidazoles, can be sensitive to light, particularly in the UV spectrum.[3] Energy from light exposure can promote the molecule to an excited state, making it more reactive and prone to degradation, including oxidation.[4]

• pH-Dependent Instability: The stability of the compound is highly dependent on the pH of the solution.[5][6] The amino group's basicity (pKa of the conjugate acid is around 9-10) and the imidazole ring's amphoteric nature (pKa of the conjugate acid is around 7) mean that the protonation state of the molecule changes significantly across the physiological pH range.[7] In alkaline solutions, the deprotonated (more electron-rich) form is more susceptible to oxidation.[8] Conversely, highly acidic conditions can also lead to hydrolysis of certain bonds.[6]

Below is a diagram illustrating the main environmental factors that can trigger these degradation pathways.

Caption: Key Stressors Leading to Compound Degradation.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common problems encountered during experiments in a practical question-and-answer format.

Q1: My stock solution of 1-ethyl-1H-imidazol-5-amine in DMSO/water is turning yellow. What is causing this discoloration and how can I prevent it?

Answer: A yellow or brown discoloration is a classic indicator of oxidative degradation. The electron-rich imidazole ring and amino group are reacting with dissolved oxygen in your solvent. This process can be accelerated by light exposure and ambient temperatures.

Causality: Oxygen acts as an oxidizing agent, leading to the formation of complex, often colored, degradation products. This is a common issue with many aromatic amines and heterocyclic compounds.[9]

Troubleshooting & Prevention Protocol:

• Solvent Preparation (Critical Step): Before preparing your solution, degas the solvent (e.g., DMSO, water, buffer) to remove dissolved oxygen. This can be achieved by:

  • Sparging: Bubble an inert gas like argon or nitrogen through the solvent for 15-30 minutes.

  • Freeze-Pump-Thaw: For the highest level of degassing, freeze the solvent, apply a vacuum to remove gases, and then thaw. Repeat this cycle three times.

• Handling the Solid: Weigh the solid compound quickly and avoid prolonged exposure to air. If possible, handle it in an inert atmosphere (e.g., a glove box).[10][11]

• Solution Preparation: Dissolve the compound in the degassed solvent under a gentle stream of inert gas.

• Storage:

  • Store the solution in an amber vial to protect it from light.[11]

  • Blanket the headspace of the vial with argon or nitrogen before sealing.

  • Store frozen at -20°C or -80°C for long-term storage. For short-term use, store at 2-8°C as recommended for the solid material.[12]

Q2: I'm observing a progressive loss of my compound's activity in my cell-based assay. Could this be a stability issue?

Answer: Yes, this is a very likely scenario. The loss of potency over the course of an experiment (e.g., a 24-72 hour cell incubation) strongly suggests that the compound is degrading in the assay medium under experimental conditions (e.g., 37°C, ambient oxygen, light exposure).

Causality: The conditions of a typical cell culture incubator (37°C, 5% CO₂, high humidity) are aggressive for a sensitive compound. Elevated temperature accelerates the rate of all chemical reactions, including degradation.[9] The aqueous, oxygenated environment is conducive to both oxidation and potentially hydrolysis, depending on the final pH of the medium.

Troubleshooting & Prevention Protocol:

• Prepare Fresh: Prepare working solutions immediately before use from a freshly thawed, properly stored stock.

• Minimize Incubation Time: If possible, design your experiment to use the shortest effective incubation time.

• Perform a Stability Control: In a separate experiment without cells, incubate your compound in the assay medium under the exact same conditions (time, temperature, plate type). At various time points (e.g., 0, 4, 8, 24 hours), take an aliquot and analyze it by HPLC to quantify the remaining parent compound. This will give you a precise degradation rate.

• Consider Antioxidants: For some applications, the addition of a mild, biocompatible antioxidant (e.g., N-acetylcysteine) to the assay medium could be tested for its ability to improve stability, but this must be validated to ensure it doesn't interfere with the assay itself.

Q3: What is the optimal pH for working with this compound in aqueous buffers?

Answer: For enhanced stability against oxidation, a slightly acidic pH range of 6.0-7.0 is recommended.

Causality: Amines are basic. In a slightly acidic solution, the primary amino group will be protonated to form an ammonium salt (-NH₃⁺). This protonation reduces the electron density on the nitrogen, making it significantly less susceptible to oxidation.[13] Thiamine (Vitamin B1), another molecule with an aminopyrimidine ring, is known to be more stable at an acidic pH and unstable in alkaline solutions.[8] While the imidazole ring itself is a suitable buffer around pH 7, maintaining a pH on the slightly acidic side of neutral provides a good compromise between solubility and stability.[14]

Recommended Buffers:

Buffer System	Recommended pH Range	Comments
Phosphate-Buffered Saline (PBS)	Adjust to pH 6.5-7.0	Widely used and physiologically relevant. Ensure it's prepared with degassed water.
MES Buffer	6.0 - 6.5	Good buffering capacity in this range; does not chelate most metal ions.
Imidazole Buffer	6.2 - 7.0	Can be used, but be aware of potential interactions if your assay involves metal ions.[15]

Q4: How should I prepare and store my primary stock solution?

Answer: High-concentration stock solutions should be prepared in an anhydrous, aprotic solvent and stored under stringent inert conditions.

Causality: Water and other protic solvents can participate in degradation pathways. Anhydrous aprotic solvents like DMSO or DMF minimize these risks for a concentrated stock. The key is to prevent the introduction of atmospheric moisture and oxygen, which can compromise even the highest quality solvent.[16]

Stock Solution Protocol:

• Solvent Selection: Use anhydrous-grade DMSO or DMF.

• Environment: Prepare the stock solution in a glove box or using Schlenk line techniques with an inert atmosphere (argon or nitrogen).[10]

• Procedure:

  • Use an oven-dried vial and stir bar.

  • Add the solid compound.

  • Seal the vial with a septum cap.

  • Purge the vial with inert gas.

  • Add the anhydrous solvent via a syringe through the septum.

• Storage:

  • Store in small, single-use aliquots to avoid repeated freeze-thaw cycles.

  • Blanket each aliquot with inert gas before sealing.

  • Store at -20°C or -80°C in the dark.

Section 3: Protocol for a Basic Stability Assessment

Validating the stability of 1-ethyl-1H-imidazol-5-amine in your specific experimental matrix is essential. A High-Performance Liquid Chromatography (HPLC) based assay is the gold standard for this purpose.[17]

Experimental Protocol: Isothermal Stability Study by HPLC

Objective: To quantify the degradation of 1-ethyl-1H-imidazol-5-amine in a chosen solution over time at a constant temperature.

Materials:

• 1-ethyl-1H-imidazol-5-amine

• Chosen solvent/buffer (degassed)

• HPLC system with UV detector

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Amber HPLC vials

Procedure:

• Method Development: Develop an isocratic or gradient HPLC method that gives a sharp, well-resolved peak for the parent compound. A good starting point is a gradient of 5% to 95% Mobile Phase B over 10 minutes. The imidazole ring should be detectable around 210-230 nm.[14]

• Solution Preparation: Prepare a solution of the compound in your test buffer (e.g., PBS, pH 7.4) at the final working concentration.

• Timepoint Zero (T=0): Immediately after preparation, transfer an aliquot to an amber HPLC vial and inject it into the HPLC. This is your 100% reference point.

• Incubation: Place the bulk of the solution in an incubator or water bath set to your experimental temperature (e.g., 37°C). Ensure it is protected from light.

• Subsequent Timepoints: At predetermined intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw aliquots, place them in amber HPLC vials, and inject them into the HPLC.

• Data Analysis:

  • Integrate the peak area of the parent compound at each timepoint.

  • Calculate the percentage of the compound remaining relative to the T=0 peak area.

  • Plot "% Remaining" vs. "Time" to determine the degradation kinetics.[18]

Caption: Workflow for HPLC-Based Stability Assessment.

References

• Wikipedia. (n.d.). Imidazole. Retrieved from [Link]

• RSC Publishing. (2015). Imidazole derivatives differentially destabilize the low pH conformation of lysozyme through weak electrostatic interactions. Retrieved from [Link]

• ResearchGate. (n.d.). Photocyclization of diarylethenes: The effect of imidazole on the oxidative photodegradation process. Retrieved from [Link]

• MDPI. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (1972). Synthesis and oxidation of quaternary salts of 1-aminoimidazoles. Retrieved from [Link]

• ChemistryViews. (2013). Tips and Tricks for the Lab: Air-Sensitive Techniques (1). Retrieved from [Link]

• PubMed. (1992). Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens. Retrieved from [Link]

• PubChem. (n.d.). 1-Ethyl-1H-imidazole. Retrieved from [Link]

• Master Organic Chemistry. (2017). 5 Key Basicity Trends of Amines. Retrieved from [Link]

• Journal of Food and Drug Analysis. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• TSI Journals. (n.d.). PHOTOSENSITIZED REACTION OF IMIDAZOLE. Retrieved from [Link]

• PubMed. (2016). Biodegradation, ecotoxicity and UV254/H2O2 treatment of imidazole, 1-methyl-imidazole and N,N'-alkyl-imidazolium chlorides in water. Retrieved from [Link]

• PMC - PubMed Central. (n.d.). Comprehensive Insights into Medicinal Research on Imidazole-Based Supramolecular Complexes. Retrieved from [Link]

• PubMed. (2019). Validation of analytical methods for heterocyclic amines in seven food matrices using high-performance liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• PubMed. (1999). Effects of pH on chemical stability and de-esterification of fenoxaprop-ethyl by purified enzymes, bacterial extracts, and soils. Retrieved from [Link]

• Separation Science. (2024). Analytical Techniques In Stability Testing. Retrieved from [Link]

• RSC Publishing. (2012). Synthesis of 2-amino-imidazoles, purines, and benzoxazolamines through DIB oxidation. Retrieved from [Link]

• USDA ARS. (n.d.). Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils. Retrieved from [Link]

• Wikipedia. (n.d.). Histamine. Retrieved from [Link]

• Neilson Lab. (n.d.). The manipulation of air-sensitive compounds. Retrieved from [Link]

• ACS Omega. (2017). Development of Imidazole-Reactive Molecules Leading to a New Aggregation-Induced Emission Fluorophore Based on the Cinnamic Scaffold. Retrieved from [Link]

• ResearchGate. (n.d.). Biodegradability of imidazole structures. Retrieved from [Link]

• European Medicines Agency. (2023). Guideline on Stability Testing: Stability testing of existing active substances and related finished products. Retrieved from [Link]

• NIH. (2017). Oxidative diversification of amino acids and peptides by small-molecule iron catalysis. Retrieved from [Link]

• Wikipedia. (n.d.). Thiamine. Retrieved from [Link]

• ResearchGate. (2024). A Review of Synthesis, Structure Activity Relationship and Therapeutic Applications of Imidazole and Its Derivatives. Retrieved from [Link]

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• 2. Comprehensive Insights into Medicinal Research on Imidazole-Based Supramolecular Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tsijournals.com [tsijournals.com]
• 5. Imidazole derivatives differentially destabilize the low pH conformation of lysozyme through weak electrostatic interactions - RSC Advances (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Byproduct Analysis in the Synthesis of 1-Ethyl-1H-imidazol-5-amine

Welcome to the technical support center for the synthesis of 1-ethyl-1H-imidazol-5-amine. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments. Our focus is on understanding and mitigating the formation of common byproducts, ensuring the integrity and purity of your target compound.

Introduction to the Synthesis and its Challenges

The synthesis of 1-ethyl-1H-imidazol-5-amine, a valuable building block in medicinal chemistry, can be approached through various synthetic routes. A common strategy involves the cyclization of an N-ethyl-substituted amidine precursor. While theoretically straightforward, this pathway is often complicated by the formation of several byproducts that can impact yield, purity, and downstream applications. This guide will focus on a plausible and frequently utilized synthetic approach: the reaction of ethylamine with an activated aminoacetonitrile derivative to form an N-ethyl-2-aminoacetamidine intermediate, followed by intramolecular cyclization.

Understanding the reaction mechanism is key to controlling its outcome. The formation of the desired imidazole ring is a kinetically and thermodynamically driven process. However, side reactions can occur, leading to isomeric impurities and other undesired compounds. This guide will provide the expertise to navigate these challenges.

Visualizing the Reaction Pathway and Byproduct Formation

To better understand the synthetic landscape, the following diagram illustrates the intended reaction pathway to 1-ethyl-1H-imidazol-5-amine and the potential side reactions leading to common byproducts.

Caption: Reaction scheme for 1-ethyl-1H-imidazol-5-amine synthesis and potential byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of 1-ethyl-1H-imidazol-5-amine?

A1: The most frequently observed byproducts include:

• 1-Ethyl-1H-imidazol-4-amine: This is a regioisomer of the target compound and often the most challenging impurity to separate. Its formation is typically due to a competing cyclization pathway.[1]

• Unreacted Starting Materials: Incomplete conversion of ethylamine or the aminoacetonitrile derivative can lead to their presence in the crude product.

• Polymeric Byproducts: Under certain conditions, particularly at elevated temperatures, the highly reactive intermediates can undergo self-condensation to form oligomeric or polymeric materials.

• Hydrolysis Products: The amidine intermediate can be susceptible to hydrolysis, especially in the presence of water, leading to the formation of corresponding amides or carboxylic acids.

Q2: My reaction yields a mixture of 1-ethyl-1H-imidazol-5-amine and its 4-amino isomer. How can I improve the regioselectivity?

A2: Achieving high regioselectivity is a common challenge in the synthesis of substituted imidazoles.[1] The ratio of the 5-amino to the 4-amino isomer is influenced by several factors:

• Reaction Temperature: Lowering the reaction temperature can sometimes favor the formation of the thermodynamically more stable isomer. A temperature screening study is recommended.

• Base/Catalyst: The choice and stoichiometry of the base or catalyst used for the cyclization step are critical. A weaker, non-nucleophilic base may improve selectivity.

• Solvent: The polarity of the solvent can influence the transition state of the cyclization, thereby affecting the isomer ratio. Experiment with a range of solvents with varying polarities.

Q3: I am observing a significant amount of dark, insoluble material in my reaction mixture. What is it and how can I prevent its formation?

A3: The formation of dark, insoluble material is often indicative of polymerization. This can be caused by:

• High Reaction Temperature: Excessive heat can promote undesired side reactions, including polymerization.

• Prolonged Reaction Time: Allowing the reaction to proceed for too long, especially at elevated temperatures, can lead to the accumulation of polymeric byproducts.

• Concentration: High concentrations of reactive intermediates can increase the likelihood of intermolecular side reactions.

To mitigate this, consider the following:

• Carefully control the reaction temperature.

• Monitor the reaction progress by TLC or HPLC and quench the reaction upon completion.

• Perform the reaction at a lower concentration.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps & Rationale
Low Yield of Target Compound	Incomplete reaction, degradation of product, or formation of multiple byproducts.	1. Monitor Reaction Progress: Use TLC or HPLC to track the consumption of starting materials and the formation of the product. This will help determine the optimal reaction time.[2] 2. Optimize Reaction Conditions: Systematically vary the temperature, solvent, and catalyst to find the optimal conditions for the desired transformation. 3. Inert Atmosphere: The amino groups can be sensitive to oxidation. Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation.
Presence of Isomeric Impurity (1-Ethyl-1H-imidazol-4-amine)	Competing cyclization pathways.	1. Temperature Control: As mentioned in the FAQs, lower temperatures may favor the desired isomer. 2. Catalyst Screening: The choice of acid or base catalyst can significantly influence the regioselectivity of the cyclization.[3] 3. Protective Group Strategy: In some cases, employing a protecting group on one of the nitrogen atoms of the amidine intermediate can direct the cyclization to the desired position.
Difficulty in Purifying the Final Product	Similar polarity of the product and byproducts.	1. Chromatographic Optimization: Screen different solvent systems for column chromatography to achieve better separation. A gradient elution may be necessary.[4] 2. Derivatization: In challenging cases, derivatizing the amine functional group of the product and impurities can alter their polarities, facilitating separation. The protecting group can then be removed. 3. Recrystallization: If the product is a solid, careful selection of a recrystallization solvent can help in removing impurities.
Inconsistent Reaction Outcomes	Variability in reagent quality, moisture in the reaction.	1. Reagent Purity: Ensure the purity of starting materials. Impurities in the starting materials can lead to the formation of unexpected byproducts.[5] 2. Anhydrous Conditions: If the reaction is sensitive to moisture, use anhydrous solvents and reagents, and conduct the reaction under a dry, inert atmosphere.

Analytical Methodologies for Byproduct Analysis

Accurate identification and quantification of byproducts are crucial for process optimization and quality control. The following analytical techniques are recommended:

High-Performance Liquid Chromatography (HPLC-UV)

HPLC-UV is a powerful tool for separating and quantifying the target compound and its byproducts.[6]

Experimental Protocol:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient elution is often effective.

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water

  • Solvent B: 0.1% TFA in Acetonitrile

• Gradient Program:

  Time (min)	%B
  0	5
  20	95
  25	95
  26	5

  | 30 | 5 |

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve a known amount of the crude reaction mixture in the initial mobile phase composition.

This method should provide good separation of the polar amine-containing compounds. The retention times can be used to identify and the peak areas to quantify each component.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for the structural elucidation of the product and any isolated byproducts.

¹H NMR Analysis:

• 1-Ethyl-1H-imidazol-5-amine (Expected Signals):

  • A triplet and a quartet for the ethyl group.

  • Singlets for the two imidazole ring protons.

  • A broad singlet for the amine protons.

• Byproduct Identification: The presence of unexpected signals or different splitting patterns can indicate the presence of impurities. For example, the chemical shifts of the imidazole ring protons will differ between the 4-amino and 5-amino isomers.[7][8]

Experimental Protocol:

• Solvent: Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆).

• Internal Standard: Tetramethylsilane (TMS).

• Analysis: Acquire ¹H and ¹³C spectra. 2D NMR techniques like COSY and HSQC can be used to confirm structural assignments.[8]

Mass Spectrometry (MS)

Mass spectrometry, often coupled with HPLC (LC-MS), is used to determine the molecular weight of the components in the reaction mixture, aiding in their identification.[9]

References

• Thiamine. In: Wikipedia. ; 2024. Accessed January 26, 2026. [Link]

• Salman AS, Abdel-Aziem A, Alkubbat MJ. Design, Synthesis of Some New Thio-Substituted Imidazole and Their Biological Activity. American Journal of Organic Chemistry. 2015;5(2):57-72. doi:10.5923/j.ajoc.20150502.01

• Development of Novel and Efficient Processes for the Synthesis of 5-Amino and 5-Iminoimidazo[1,2-a]imidazoles via Three-Component Reaction Catalyzed by Zirconium(IV) Chloride. National Center for Biotechnology Information. [Link]. Accessed January 26, 2026.

• Validation of an HPLC-UV method for the identification and quantification of bioactive amines in chicken meat. ResearchGate. [Link]. Accessed January 26, 2026.

• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. National Center for Biotechnology Information. [Link]. Accessed January 26, 2026.

• Synthesis of the impurities during the manufacture of bulk drug midazolam and separation of these impurities by HPLC. Arkivoc. [Link]. Accessed January 26, 2026.

• Synthesis of Substituted 2-Aminoimidazoles via Pd-Catalyzed Alkyne Carboamination Reactions. Application to the Synthesis of Preclathridine Natural Products. National Center for Biotechnology Information. [Link]. Accessed January 26, 2026.

• Industrial production method of 4-amino-5-imidazole formamide.

• Competitive cyclization of ethyl trifluoroacetoacetate and methyl ketones with 1,3-diamino-2-propanol into hydrogenated oxazolo- and pyrimido-condensed pyridones. National Center for Biotechnology Information. [Link]. Accessed January 26, 2026.

• The synthesis of new 5-aminoisoxazoles by reaction of thiocarbamoylcyanoacetates with hydroxylamine. ResearchGate. [Link]. Accessed January 26, 2026.

• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. MDPI. [Link]. Accessed January 26, 2026.

• 2-Aminoimidazoles. ResearchGate. [Link]. Accessed January 26, 2026.

• HPLC-UV Method for Evaluation of Inhibitors of Plasma Amine Oxidase Using Derivatization of an Aliphatic Aldehyde Product With TRIS. PubMed. [Link]. Accessed January 26, 2026.

• Synthesis of 1,5 and 2,5-disubstituted tetrazoles using NiO nanoparticles and their evaluation as antimicrobial agents. Nanomedicine Research Journal. [Link]. Accessed January 26, 2026.

• Synthesis and Characterization of Some New Aminoimidazoles. Oriental Journal of Chemistry. [Link]. Accessed January 26, 2026.

• Synthesis of 2,3-Disubstituted Pyrroles by Lewis Acid Promoted Cyclization of N-Sulfonyl Vinylogous Carbamates and Amides. National Center for Biotechnology Information. [Link]. Accessed January 26, 2026.

• Recent advances in the synthesis of imidazoles. Organic & Biomolecular Chemistry. 2020;18(19):3643-3665. doi:10.1039/D0OB00350F
• Ghosh A, Sarkar A, Das B. Impurity profile: An important tool for quality control of drugs. International Journal of Pharmaceutical Sciences and Research. 2014;5(10):4078-4108.

• Synthesis and antiviral activity of benzyl-substituted imidazo [1,5-a]-1,3,5-triazine (5,8-diaza-7,9-dideazapurine) derivatives. PubMed. [Link]. Accessed January 26, 2026.

• A REVIEW ON ISOLATION AND PREPARATIVE HPLC TECHNIQUE FOR THE ISOLATION OF IMPURITIES IN API’S. International Journal of Advanced Research. 2020;8(06):1436-1444. doi:10.21474/IJAR01/11354

• Imidazole synthesis. Organic Chemistry Portal. [Link]. Accessed January 26, 2026.

• A REVIEW ON CHARACTERIZATION AND SYNTHESIS OF IMPURITIES IN ACTIVE PHARMACEUTICAL INGREDIENTS. World Journal of Pharmaceutical Research. 2017;6(13):469-484. doi:10.20959/wjpr201713-9883

• Supporting Information for: A General and Efficient Method for the Synthesis of Primary Amines by the Reduction of Carboxylic Acids. The Royal Society of Chemistry. [Link]. Accessed January 26, 2026.

• 5-(4-Chlorophenyl)-N,1-di-o-tolyl-1H-imidazole-2-amine. MDPI. [Link]. Accessed January 26, 2026.

• Synthesis of 1,5 and 2,5-disubstituted tetrazoles and their evaluation as antimicrobial agents. Nanomedicine Research Journal. [Link]. Accessed January 26, 2026.

• An efficient RP-HPLC method for UV/mass triggered purification of bis-thiazol-2-amine derivatives. ResearchGate. [Link]. Accessed January 26, 2026.

• Identification and Determination of Impurities in a New Therapeutic Agent for Fatty Liver Disease. National Center for Biotechnology Information. [Link]. Accessed January 26, 2026.

• Supporting Information for: A mild and efficient method for the synthesis of 2-substituted benzimidazoles from o-phenylenediamines and aldehydes. The Royal Society of Chemistry. [Link]. Accessed January 26, 2026.

• 1 H NMR spectra of 1-ethyl-3-methylimidazolium bis(pentafluoroethyl)phosphinate. ResearchGate. [Link]. Accessed January 26, 2026.

Sources

• 1. Development of Novel and Efficient Processes for the Synthesis of 5-Amino and 5-Iminoimidazo[1,2-a]imidazoles via Three-Component Reaction Catalyzed by Zirconium(IV) Chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of 1,5 and 2,5-disubstituted tetrazoles using NiO nanoparticles and their evaluation as antimicrobial agents [nanomedicine-rj.com]
• 3. Competitive cyclization of ethyl trifluoroacetoacetate and methyl ketones with 1,3-diamino-2-propanol into hydrogenated oxazolo- and pyrimido-condensed pyridones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
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• 7. 1-Ethylimidazole (7098-07-9) 1H NMR spectrum [chemicalbook.com]
• 8. 5-(4-Chlorophenyl)-N,1-di-o-tolyl-1H-imidazole-2-amine | MDPI [mdpi.com]
• 9. hrcak.srce.hr [hrcak.srce.hr]

minimizing impurity formation in 1-ethyl-1H-imidazol-5-amine synthesis

Welcome to our dedicated technical support center for the synthesis of 1-ethyl-1H-imidazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances of this synthesis, with a focus on minimizing impurity formation to ensure the highest quality of your final product. Our approach is rooted in a deep understanding of the reaction mechanisms and extensive experience in synthetic organic chemistry.

Introduction

1-Ethyl-1H-imidazol-5-amine is a valuable building block in medicinal chemistry and materials science. Achieving high purity of this compound is critical for downstream applications, as even minor impurities can significantly impact biological activity, physicochemical properties, and overall research outcomes. This guide provides a comprehensive question-and-answer-style resource to troubleshoot common issues and answer frequently asked questions related to its synthesis.

The most common and practical synthetic route to 1-ethyl-1H-imidazol-5-amine involves a two-step process:

• Synthesis of the precursor, 1-ethyl-5-nitroimidazole.

• Reduction of the nitro group to afford the target amine.

This guide will address potential pitfalls and optimization strategies for both stages of this synthesis.

Troubleshooting Guide: Navigating Common Synthetic Hurdles

This section addresses specific problems you may encounter during the synthesis of 1-ethyl-1H-imidazol-5-amine.

Synthesis of 1-Ethyl-5-nitroimidazole (Precursor)

A common method for the synthesis of 1-ethyl-5-nitroimidazole is the ethylation of a commercially available 5-nitroimidazole.

Q1: My ethylation of 5-nitroimidazole is giving a low yield and multiple spots on my TLC plate. What are the likely side products and how can I avoid them?

A1: Low yields and multiple products in the ethylation of 5-nitroimidazole are typically due to the formation of regioisomers and over-alkylation. The imidazole ring has two nitrogen atoms, and while the N-1 position is generally more nucleophilic, alkylation can also occur at the N-3 position, leading to the formation of 1-ethyl-4-nitroimidazole as a significant impurity.

Common Impurities in Ethylation:

• 1-Ethyl-4-nitroimidazole (Regioisomer): This is the most common impurity. The ratio of N-1 to N-3 alkylation is influenced by the reaction conditions.

• Unreacted 5-Nitroimidazole: Incomplete reaction will leave starting material in your product mixture.

• Diethylated Products (Quaternary Salts): Although less common under controlled conditions, over-alkylation can lead to the formation of quaternary imidazolium salts.

Causality and Mitigation Strategies:

• Choice of Base and Solvent: The choice of base and solvent system is critical in controlling the regioselectivity of the alkylation. Using a milder base like potassium carbonate (K₂CO₃) in a polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile at moderate temperatures (e.g., 50-70 °C) often favors the formation of the desired N-1 isomer. Stronger bases like sodium hydride (NaH) can lead to a higher proportion of the undesired N-3 isomer.

• Control of Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the ethylating agent (e.g., ethyl iodide or diethyl sulfate). A large excess can promote the formation of dialkylated products.

• Reaction Temperature and Time: Monitor the reaction closely by Thin Layer Chromatography (TLC). Prolonged reaction times or excessively high temperatures can lead to the formation of side products.

Recommended Protocol for Ethylation:

• To a solution of 5-nitroimidazole (1.0 eq) in dry DMF, add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add ethyl iodide (1.2 eq) dropwise to the suspension.

• Heat the reaction mixture to 60 °C and monitor by TLC until the starting material is consumed.

• Cool the reaction to room temperature and pour it into ice water.

• The crude 1-ethyl-5-nitroimidazole will often precipitate and can be collected by filtration.

• Purify the crude product by recrystallization from a suitable solvent system like ethanol/water to remove unreacted starting material and the isomeric impurity.

Reduction of 1-Ethyl-5-nitroimidazole to 1-Ethyl-1H-imidazol-5-amine

The reduction of the nitro group is the final and often most challenging step in terms of impurity control. Catalytic hydrogenation is a common and effective method.

Q2: My catalytic hydrogenation of 1-ethyl-5-nitroimidazole is incomplete, or I am observing degradation of my product. How can I optimize this reduction?

A2: Incomplete reduction or product degradation during the catalytic hydrogenation of nitroimidazoles can be attributed to several factors, including catalyst poisoning, improper reaction conditions, and the inherent instability of the resulting amine.

Common Impurities in Reduction:

• Unreacted 1-Ethyl-5-nitroimidazole: Incomplete reaction is a common issue.

• Partially Reduced Intermediates: Nitroso and hydroxylamine intermediates can be formed if the reduction is not driven to completion.[1] These intermediates are often unstable and can lead to the formation of colored impurities.

• Dehalogenation Products (if applicable): If your starting material contains halogen substituents, these can be removed under certain catalytic hydrogenation conditions.[2]

• Polymeric Materials: The aminoimidazole product can be susceptible to oxidation and polymerization, especially if exposed to air and light for extended periods.

Causality and Mitigation Strategies:

• Catalyst Selection and Loading: Palladium on carbon (Pd/C) is a highly effective catalyst for the reduction of aromatic nitro groups.[2] A catalyst loading of 5-10 mol% is typically sufficient. For substrates sensitive to dehalogenation, Raney Nickel can be a suitable alternative.[2]

• Hydrogen Pressure: The reaction is often performed under a hydrogen atmosphere. While a balloon of hydrogen is often sufficient for small-scale reactions, for larger scales or difficult reductions, a Parr hydrogenator with a pressure of 2-4 bar of H₂ is recommended to ensure complete reduction.

• Solvent Choice: Protic solvents like methanol or ethanol are excellent choices for catalytic hydrogenation as they readily dissolve the starting material and the hydrogen gas.

• Reaction Temperature: The reduction is typically carried out at room temperature. Elevated temperatures can sometimes lead to side reactions and degradation.

• Exclusion of Air: It is crucial to perform the reaction under an inert atmosphere (e.g., nitrogen or argon) before introducing hydrogen. The final amine product is often air-sensitive.

Recommended Protocol for Catalytic Hydrogenation:

• In a flask equipped with a magnetic stir bar, dissolve 1-ethyl-5-nitroimidazole (1.0 eq) in methanol.

• Carefully add 10% Pd/C (5 mol%) to the solution under a nitrogen atmosphere.

• Evacuate the flask and backfill with hydrogen gas (using a balloon or a hydrogenation apparatus).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC until the starting material is completely consumed.

• Once the reaction is complete, carefully filter the mixture through a pad of Celite® to remove the catalyst. Wash the Celite pad with methanol.

• Evaporate the solvent under reduced pressure at a low temperature to obtain the crude 1-ethyl-1H-imidazol-5-amine. Due to its potential instability, it is advisable to use the crude product immediately or store it under an inert atmosphere in a freezer.

Alternative Reduction Method:

For substrates that are not compatible with catalytic hydrogenation, reduction with tin(II) chloride (SnCl₂) in refluxing ethanol can be an effective alternative.[3]

Frequently Asked Questions (FAQs)

Q3: What are the key analytical techniques to monitor the reaction and assess the purity of 1-ethyl-1H-imidazol-5-amine?

A3: A combination of chromatographic and spectroscopic techniques is essential for monitoring the reaction and ensuring the purity of the final product.

• Thin Layer Chromatography (TLC): TLC is an indispensable tool for monitoring the progress of both the ethylation and reduction steps. A typical mobile phase for analyzing these compounds would be a mixture of dichloromethane and methanol (e.g., 95:5 or 90:10 v/v). The spots can be visualized under UV light (254 nm).

• High-Performance Liquid Chromatography (HPLC): HPLC is the gold standard for assessing the final purity of your compound. A reversed-phase C18 column is commonly used. A suitable mobile phase could be a gradient of water and acetonitrile with a small amount of a modifier like trifluoroacetic acid (TFA) or formic acid to improve peak shape.[4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure of your final product and identifying any impurities.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of your product and can help in the identification of unknown impurities.

Q4: My final 1-ethyl-1H-imidazol-5-amine product is dark and appears to be degrading over time. How can I improve its stability?

A4: Aminoimidazoles, particularly those with the amino group directly attached to the ring, can be prone to oxidation and degradation, often indicated by a change in color. To enhance stability:

• Work-up under Inert Atmosphere: After the reduction step, all subsequent manipulations, including filtration and solvent evaporation, should ideally be performed under an inert atmosphere (nitrogen or argon) to minimize exposure to oxygen.

• Storage: Store the purified amine under an inert atmosphere in a tightly sealed container at low temperatures (-20 °C is recommended).

• Salt Formation: Conversion of the amine to a more stable salt, such as the hydrochloride or hydrobromide salt, can significantly improve its shelf life. This can be achieved by dissolving the free amine in a suitable solvent like diethyl ether or ethyl acetate and bubbling dry HCl gas through the solution or adding a solution of HCl in an organic solvent.

Q5: What is the best method to purify the final 1-ethyl-1H-imidazol-5-amine?

A5: The choice of purification method depends on the nature and quantity of the impurities.

• Recrystallization: If the main impurity is the unreacted nitro-intermediate, recrystallization from a suitable solvent system can be effective.

• Column Chromatography: For a mixture of impurities, column chromatography on silica gel is a powerful purification technique. A gradient elution with a mixture of dichloromethane and methanol is often effective. However, be aware that primary amines can sometimes streak on silica gel. Adding a small amount of a base like triethylamine (e.g., 1%) to the eluent can help to mitigate this issue.

• Preparative HPLC: For obtaining very high purity material, especially on a smaller scale, preparative HPLC is an excellent option.[4]

Visualizing the Process

Diagram 1: Synthetic Pathway and Potential Impurity Formation

Sources

• 1. researchgate.net [researchgate.net]
• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Scale-Up of 1-ethyl-1H-imidazol-5-amine Production

Welcome to the technical support center for the synthesis and scale-up of 1-ethyl-1H-imidazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) related to the production of this important imidazole derivative. Our goal is to equip you with the scientific rationale and practical solutions to overcome common challenges encountered during laboratory and pilot-scale production.

Introduction: The Synthetic Landscape

1-ethyl-1H-imidazol-5-amine is a key building block in pharmaceutical and materials science. While several synthetic routes to substituted imidazoles are known, the specific combination of an N-ethyl group and a C-5 amino group presents unique challenges, particularly during scale-up. This guide will focus on a plausible and commonly adaptable synthetic strategy, highlighting critical control points and potential pitfalls.

A viable synthetic approach often involves a multi-step process, which is illustrated below. This pathway is designed to control regioselectivity and manage the reactivity of the amino group.

Caption: Proposed synthetic pathway for 1-ethyl-1H-imidazol-5-amine.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the regioselective N-ethylation of 4(5)-nitroimidazole?

A1: The N-alkylation of unsymmetrically substituted imidazoles like 4(5)-nitroimidazole is a significant challenge due to the presence of two reactive nitrogen atoms, leading to a mixture of N1- and N3- (or 1,4- and 1,5-) substituted products.[1] The ratio of these isomers is influenced by several factors:

• Steric Hindrance: The ethyl group will preferentially add to the less sterically hindered nitrogen.

• Electronic Effects: The electron-withdrawing nitro group deactivates the adjacent nitrogen, making the more distant nitrogen more nucleophilic.[1]

• Reaction Conditions: The choice of base, solvent, and temperature can significantly impact the isomer ratio. For instance, alkylation of the imidazole anion (formed with a strong base like NaH) can yield different isomer ratios compared to alkylation of the neutral imidazole.[1]

Troubleshooting Guide for Regioselectivity:

Observation	Potential Cause	Recommended Action
Low ratio of desired 1,5-isomer to 1,4-isomer	Suboptimal reaction conditions favoring the thermodynamically more stable product.	1. Screen different bases: Compare a mild base (e.g., K₂CO₃) with a strong base (e.g., NaH) to modulate the nucleophilicity of the imidazole nitrogens. 2. Vary the solvent: Test a range of solvents with different polarities (e.g., DMF, acetonitrile, THF). 3. Optimize temperature: Lowering the reaction temperature may improve selectivity.
Difficult separation of isomers	Similar physical properties of the isomers.	1. Optimize chromatographic conditions: Experiment with different solvent systems and stationary phases. 2. Attempt fractional crystallization: Explore different solvent systems to selectively crystallize one isomer.

Q2: The reduction of the nitro group in 1-ethyl-5-nitro-1H-imidazole is sluggish and gives multiple byproducts. What could be the cause?

A2: The reduction of a nitro group on an imidazole ring can be challenging. Incomplete reactions and side-product formation are common issues.

• Catalyst Poisoning: The amino group of the product or sulfur-containing impurities can poison the catalyst (e.g., Pd/C) in catalytic hydrogenation, leading to incomplete conversion.

• Over-reduction: Aggressive reducing agents or harsh reaction conditions can lead to the formation of undesired byproducts.

• Instability of the Product: 5-aminoimidazoles can be less stable than other aminoazoles, and may be prone to degradation under the reaction conditions.[2]

Troubleshooting Guide for Nitro Group Reduction:

Observation	Potential Cause	Recommended Action
Incomplete reaction	Catalyst deactivation or insufficient reducing agent.	1. Increase catalyst loading: For catalytic hydrogenation, increase the weight percentage of the catalyst. 2. Use a fresh batch of catalyst. 3. Consider alternative reducing agents: Tin(II) chloride (SnCl₂) in HCl is a common alternative for nitro group reductions.[3]
Formation of dark, tarry byproducts	Decomposition of the starting material or product.	1. Lower the reaction temperature. 2. Reduce the reaction time. 3. Ensure an inert atmosphere to prevent oxidative degradation.
Presence of multiple unidentified spots on TLC	Side reactions or product degradation.	1. Monitor the reaction closely by TLC or HPLC. 2. Isolate and characterize major byproducts to understand the degradation pathway.

In-Depth Troubleshooting Guides

Guide 1: Purification of 1-ethyl-1H-imidazol-5-amine

The purification of amino-substituted imidazoles can be challenging due to their polarity, basicity, and potential for metal chelation.

Problem: Difficulty in removing residual metals (e.g., palladium, tin) and achieving high purity by standard silica gel chromatography.

Root Cause Analysis:

• The basic amino and imidazole groups can strongly interact with the acidic silica gel, leading to tailing, poor separation, and sometimes decomposition of the product on the column.

• Residual metals from the reduction step can be difficult to remove as they can chelate to the product.

Step-by-Step Purification Protocol:

• Initial Work-up: After the reaction is complete, perform a basic aqueous work-up (e.g., with NaHCO₃ or a dilute NaOH solution) to neutralize any acid and to precipitate metal hydroxides. Filter off any solids.

• Solvent Extraction: Extract the product into a suitable organic solvent like dichloromethane or ethyl acetate.

• Metal Scavenging: If residual metals are still present (detectable by ICP-MS or other methods), consider using a metal scavenger. These are commercially available resins with functional groups that selectively bind to metals.

• Chromatography:

  • Option A: Deactivated Silica Gel: Prepare a slurry of silica gel in your eluent and add 1-2% triethylamine or ammonia solution to neutralize the acidic sites. This will reduce tailing of the basic product.

  • Option B: Alumina Chromatography: Basic or neutral alumina can be a better alternative to silica gel for purifying basic compounds.

  • Option C: Reverse-Phase Chromatography: For highly polar compounds, reverse-phase chromatography (e.g., C18) with a water/acetonitrile or water/methanol mobile phase, often with a modifier like formic acid or trifluoroacetic acid (TFA), can be effective. The product would then be isolated as a salt.

• Crystallization/Salt Formation:

  • Attempt to crystallize the free base from a suitable solvent system.

  • Alternatively, form a salt (e.g., hydrochloride, sulfate) by treating a solution of the purified base with the corresponding acid. Salts are often crystalline and easier to handle and purify.

Caption: Decision workflow for the purification of 1-ethyl-1H-imidazol-5-amine.

Guide 2: Managing Thermal Stability on Scale-Up

The thermal stability of imidazole derivatives, especially those with functional groups like nitro and amino groups, is a critical safety consideration during scale-up.[4][5]

Problem: Exothermic events or product degradation at elevated temperatures during reaction or distillation.

Root Cause Analysis:

• Decomposition of Nitro Group: Nitro-containing compounds can be thermally unstable and may decompose exothermically.

• Oxidative Instability: Amino-substituted imidazoles can be susceptible to oxidation, especially at higher temperatures and in the presence of air.

• Side Reactions: At higher concentrations and temperatures typical of scale-up, side reactions that are insignificant at the lab scale can become problematic and contribute to heat generation.

Preventative Measures and Protocols:

• Thermal Hazard Assessment: Before scaling up, it is crucial to perform a thermal hazard assessment using techniques like Differential Scanning Calorimetry (DSC) or Accelerating Rate Calorimetry (ARC). This will determine the onset temperature of any exothermic decomposition.

• Strict Temperature Control:

  • Use a reactor with efficient heat transfer capabilities.

  • For highly exothermic steps like the nitro group reduction, implement controlled addition of reagents to manage the rate of heat generation.

  • Ensure the process temperature is maintained well below the determined decomposition temperature.

• Inert Atmosphere: Conduct all reactions and purifications under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation, especially for the final amino-imidazole product.

• Avoid High-Temperature Distillation: If possible, avoid high-temperature distillation for the final product. If distillation is necessary, use a high-vacuum to lower the boiling point.

Typical Thermal Stability Data for Related Compounds:

Compound Type	Typical Decomposition Onset (DSC)	Key Considerations
Nitroaromatic Compounds	200-300 °C	Can be energetic; decomposition can be catalyzed by impurities.
Aromatic Amines	> 250 °C	Susceptible to air oxidation, which can be accelerated by heat and light.
Imidazole Derivatives	Generally high, but substituent dependent.	The presence of certain functional groups can lower the thermal stability.[4]

References

• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. Molecules. Available at: [Link]

• Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Pharmaceuticals (Basel). Available at: [Link]

• Thermal stability and exothermic behaviour of imidazole ionic liquids with different anion types under oxidising and inert atmospheres. Journal of Thermal Analysis and Calorimetry. Available at: [Link]

• Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors. Molecules. Available at: [Link]

• Development of a Regioselective N-Methylation of (Benz)imidazoles Providing the More Sterically Hindered Isomer. The Journal of Organic Chemistry. Available at: [Link]

• N-Alkylation of imidazoles. University of Otago. Available at: [Link]

• Versatile and Scalable Method for Producing N-Functionalized Imidazoles. Industrial & Engineering Chemistry Research. Available at: [Link]

• Development of Novel and Efficient Processes for the Synthesis of 5-Amino and 5-Iminoimidazo[1,2-a]imidazoles via Three-Component Reaction Catalyzed by Zirconium(IV) Chloride. Molecules. Available at: [Link]

• Challenges and solutions for the downstream purification of therapeutic proteins. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• Experimental Study of the Thermal Decomposition Properties of Binary Imidazole Ionic Liquid Mixtures. Molecules. Available at: [Link]

• Thermal stability and detonation character of nitro-substituted derivatives of imidazole. Structural Chemistry. Available at: [Link]

• Challenges in downstream purification of advanced therapies. European Pharmaceutical Review. Available at: [Link]

• Synthesis of Bioactive Imidazoles: A Review. Journal of Heterocyclic Chemistry. Available at: [Link]

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• 5. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Anticipated Activities of 1-Ethyl-1H-imidazol-5-amine and 1-Methyl-1H-imidazol-5-amine for Researchers

A Theoretical Exploration Based on Structure-Activity Relationship Principles

Introduction

In the landscape of medicinal chemistry, the imidazole scaffold is a cornerstone, integral to a multitude of biologically active molecules.[1] Its derivatives have demonstrated a vast spectrum of pharmacological activities, including but not limited to anticancer, antifungal, and antihistaminic properties.[2] Within this diverse family, the seemingly subtle variation between a methyl and an ethyl group at the N-1 position of the imidazole ring can elicit significant changes in a compound's biological profile. This guide provides a comparative analysis of 1-ethyl-1H-imidazol-5-amine and 1-methyl-1H-imidazol-5-amine, two closely related imidazole derivatives.

Due to a lack of direct comparative experimental data in the public domain for these specific compounds, this analysis is built upon established structure-activity relationship (SAR) principles for N-alkylated imidazole derivatives.[3][4] We will explore the theoretical implications of this minor structural modification on physicochemical properties and extrapolate potential differences in their biological activities. This guide is intended to provide researchers, scientists, and drug development professionals with a foundational understanding to inform future experimental design and hypothesis-driven research.

Structural and Physicochemical Considerations: The Methyl vs. Ethyl Dichotomy

The core difference between 1-methyl-1H-imidazol-5-amine and 1-ethyl-1H-imidazol-5-amine lies in the N-1 alkyl substituent. This seemingly minor change from a methyl (-CH₃) to an ethyl (-CH₂CH₃) group can significantly influence the molecule's physicochemical properties, which in turn are critical determinants of its biological activity.

Table 1: Predicted Physicochemical Properties

Property	1-Methyl-1H-imidazol-5-amine	1-Ethyl-1H-imidazol-5-amine	Implication for Biological Activity
Lipophilicity (LogP)	Lower	Higher	Increased lipophilicity can enhance membrane permeability, potentially leading to better cell penetration and access to intracellular targets. However, excessive lipophilicity can lead to poor aqueous solubility and non-specific binding.[5]
Steric Hindrance	Lower	Higher	The larger ethyl group may introduce steric hindrance, which could either enhance or diminish binding affinity to a biological target depending on the topology of the binding site.[6]
Polar Surface Area (PSA)	Similar	Similar	As the primary amine and imidazole ring are the main contributors to PSA, this value is expected to be very similar between the two compounds.
Basicity (pKa)	Similar	Similar	The electronic effect of the N-1 alkyl group on the basicity of the imidazole ring and the 5-amino group is expected to be minimal, leading to comparable pKa values.

The increased lipophilicity of the ethyl derivative is a key differentiator. In many classes of bioactive compounds, a moderate increase in lipophilicity correlates with enhanced biological activity, often attributed to improved passage through cellular membranes.[5] Studies on other N-alkylimidazole derivatives have shown that increasing the alkyl chain length can enhance antibacterial activity up to a certain point.[3][7]

Conversely, the greater steric bulk of the ethyl group could be a double-edged sword. If the binding pocket of a target protein is constrained, the larger ethyl group might prevent optimal binding, leading to reduced activity compared to the methyl analog.[6] However, if the pocket has a hydrophobic sub-pocket, the ethyl group could form favorable van der Waals interactions, thereby increasing binding affinity.

Anticipated Biological Activity Profiles: A Hypothesis-Driven Comparison

Based on the SAR of related imidazole compounds, we can hypothesize potential differences in the biological activities of our two molecules of interest across several therapeutic areas.

Anticancer Activity

Imidazole derivatives are a well-established class of anticancer agents.[2] The mechanism of action often involves the inhibition of key enzymes or interference with cellular signaling pathways. The increased lipophilicity of 1-ethyl-1H-imidazol-5-amine could lead to greater intracellular accumulation in cancer cells, potentially resulting in enhanced cytotoxic effects compared to its methyl counterpart.[8] However, the specific topology of the target's active site would be a critical determinant.

Histamine Receptor Modulation

Given the structural similarity of these compounds to histamine, they are potential ligands for histamine receptors. The N-1 substituent is known to influence the affinity and selectivity for different histamine receptor subtypes (H1, H2, H3, and H4). For instance, in the development of histamine H3 receptor antagonists, modifications at this position are crucial for optimizing potency. A comprehensive screening against all four histamine receptor subtypes would be necessary to elucidate the specific effects of the ethyl versus methyl group.

Enzyme Inhibition (e.g., Monoamine Oxidase)

Imidazole-containing compounds have been investigated as inhibitors of various enzymes, including monoamine oxidases (MAO).[9] MAO-A and MAO-B are important targets in the treatment of depression and neurodegenerative diseases. The inhibitory potency of compounds can be influenced by the nature of the substituents on the imidazole ring. A direct comparison of 1-ethyl-1H-imidazol-5-amine and 1-methyl-1H-imidazol-5-amine in MAO inhibition assays would be required to determine which, if either, is a more potent inhibitor.

Experimental Methodologies for a Head-to-Head Comparison

To move from theoretical postulation to empirical evidence, a series of well-defined experiments are necessary. Below are detailed protocols for key assays that would enable a direct and objective comparison of the biological activities of 1-ethyl-1H-imidazol-5-amine and 1-methyl-1H-imidazol-5-amine.

In Vitro Anticancer Activity: MTT Assay

This assay assesses the cytotoxic effect of the compounds on cancer cell lines.

Protocol:

• Cell Culture: Culture human cancer cell lines (e.g., HT-29 for colorectal cancer, MDA-MB-231 for breast cancer) in appropriate media supplemented with fetal bovine serum and antibiotics. Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare stock solutions of 1-ethyl-1H-imidazol-5-amine and 1-methyl-1H-imidazol-5-amine in a suitable solvent (e.g., DMSO). Prepare serial dilutions of the compounds in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Treat the cells with these concentrations in triplicate for 24, 48, and 72 hours. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).[10]

• MTT Assay: After the incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC₅₀ (half-maximal inhibitory concentration) value for each compound using non-linear regression analysis.

MTT Assay Workflow for Cytotoxicity Assessment

Histamine H3 Receptor Binding Assay

This radioligand binding assay determines the affinity of the compounds for the human histamine H3 receptor.

Protocol:

• Membrane Preparation: Prepare cell membranes from HEK293 cells stably expressing the human histamine H3 receptor.[11]

• Assay Buffer: Prepare a binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Competition Binding: In a 96-well plate, add a fixed concentration of a suitable radioligand (e.g., [³H]-Nα-methylhistamine) and increasing concentrations of the unlabeled test compounds (1-ethyl-1H-imidazol-5-amine and 1-methyl-1H-imidazol-5-amine).[12]

• Incubation: Add the cell membrane preparation to each well and incubate the plate at 25°C for 2 hours with gentle shaking.

• Filtration: Terminate the binding reaction by rapid filtration through a glass fiber filter plate using a cell harvester. Wash the filters with ice-cold binding buffer to remove unbound radioligand.[13]

• Scintillation Counting: Dry the filter plate, add scintillation cocktail to each well, and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the non-specific binding in the presence of a high concentration of a known H3 receptor ligand. Calculate the specific binding at each concentration of the test compound. Determine the Ki (inhibitory constant) for each compound by non-linear regression analysis of the competition binding data.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Imidazoles as Potential Anticancer Agents: An Update on Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structure-activity relationships in the effects of 1-alkylimidazoles on microsomal oxidation in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative structure-activity relationships study of a series of imidazole derivatives as potential new antifungal drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Research Portal [ourarchive.otago.ac.nz]
• 7. Synthesis of N-alkylated derivatives of imidazole as antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comprehensive Insights into Medicinal Research on Imidazole-Based Supramolecular Complexes - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. pubs.acs.org [pubs.acs.org]

A Comprehensive Guide to the Validation of 1-ethyl-1H-imidazol-5-amine as a Novel Research Tool

For researchers, scientists, and drug development professionals, the rigorous validation of new chemical probes is paramount to the integrity and reproducibility of experimental findings. This guide provides a comprehensive framework for the validation of a novel small molecule, 1-ethyl-1H-imidazol-5-amine, as a potential research tool. In the absence of pre-existing data for this specific compound, we will outline a hypothetical, yet scientifically rigorous, validation strategy. This document will serve as a blueprint for researchers aiming to characterize this or any other novel chemical entity for its utility in biological research.

The imidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds with a wide range of therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial agents.[1][2][3] The presence of the imidazole ring in histamine, a key physiological mediator, underscores the potential for imidazole-containing small molecules to interact with a variety of biological targets.[4] This guide will therefore hypothesize a potential biological target for 1-ethyl-1H-imidazol-5-amine and detail the necessary experiments to validate its potency, selectivity, and mechanism of action.

Part 1: Defining a Testable Hypothesis: Postulating a Target for 1-ethyl-1H-imidazol-5-amine

Given the structural similarities of the imidazole core to endogenous signaling molecules, we will hypothesize that 1-ethyl-1H-imidazol-5-amine may act as a modulator of a specific signaling pathway. For the purpose of this guide, we will postulate that it is an inhibitor of a kinase, a common target class for imidazole-containing compounds. Let's hypothesize its potential as an inhibitor of p38 mitogen-activated protein kinase (MAPK) , a key regulator of inflammatory responses.

This hypothesis is based on the prevalence of kinase inhibitors containing a substituted imidazole core. The validation process will therefore focus on confirming this target engagement, assessing its selectivity against other kinases, and demonstrating its functional effects in a cellular context.

Part 2: The Validation Workflow: A Step-by-Step Experimental Guide

A robust validation of a new research tool requires a multi-faceted approach, moving from initial biochemical assays to more complex cellular and functional studies. The following experimental workflow provides a comprehensive plan to assess the utility of 1-ethyl-1H-imidazol-5-amine as a p38 MAPK inhibitor.

Caption: A four-phase experimental workflow for the validation of a novel research tool.

Phase 1: Biochemical Characterization

The initial phase focuses on confirming the identity and purity of the compound and assessing its direct interaction with the hypothesized target in a controlled, cell-free system.

Experimental Protocol 1: Purity and Identity Confirmation

• Objective: To confirm the chemical identity and purity of 1-ethyl-1H-imidazol-5-amine.

• Methodology:

  • LC-MS (Liquid Chromatography-Mass Spectrometry): Dissolve the compound in a suitable solvent (e.g., methanol) and analyze using LC-MS to determine its molecular weight and assess purity. The expected molecular weight for C5H9N3 is 111.14 g/mol .

  • NMR (Nuclear Magnetic Resonance) Spectroscopy: Perform ¹H and ¹³C NMR to confirm the chemical structure.

• Trustworthiness: These are standard and essential quality control steps to ensure that the observed biological activity is attributable to the compound of interest and not an impurity.

Experimental Protocol 2: In Vitro p38 MAPK Kinase Assay

• Objective: To determine if 1-ethyl-1H-imidazol-5-amine directly inhibits the enzymatic activity of p38 MAPK.

• Methodology:

  • Utilize a commercially available p38 MAPK kinase assay kit (e.g., ADP-Glo™ Kinase Assay, Promega).

  • Incubate recombinant human p38 MAPK with its substrate (e.g., ATF2) and ATP in the presence of varying concentrations of 1-ethyl-1H-imidazol-5-amine.

  • Measure the amount of ADP produced, which is inversely proportional to the kinase activity.

  • Include a known p38 MAPK inhibitor (e.g., SB203580) as a positive control and DMSO as a vehicle control.

• Causality: This direct enzymatic assay will establish a causal link between the compound and the inhibition of the target protein's function.

Data Presentation: Dose-Response and IC50 Determination

The results from the in vitro kinase assay should be used to generate a dose-response curve and calculate the half-maximal inhibitory concentration (IC50).

Compound	Target	IC50 (nM)
1-ethyl-1H-imidazol-5-amine	p38 MAPK	Hypothetical Value: 150 nM
SB203580 (Control)	p38 MAPK	50 nM

Phase 2: Target Engagement in a Cellular Context

Confirming that the compound interacts with its intended target within the complex environment of a living cell is a critical validation step.

Experimental Protocol 3: Cellular Thermal Shift Assay (CETSA)

• Objective: To demonstrate direct binding of 1-ethyl-1H-imidazol-5-amine to p38 MAPK in intact cells.

• Methodology:

  • Treat cultured cells (e.g., THP-1 monocytes) with 1-ethyl-1H-imidazol-5-amine or vehicle (DMSO).

  • Heat the cell lysates to a range of temperatures.

  • Separate soluble and aggregated proteins by centrifugation.

  • Analyze the soluble fraction for the presence of p38 MAPK by Western blotting.

• Expertise & Experience: Ligand binding stabilizes the target protein, leading to a higher melting temperature. An upward shift in the melting curve of p38 MAPK in the presence of the compound provides strong evidence of target engagement.

Experimental Protocol 4: Western Blot for Downstream Target Phosphorylation

• Objective: To assess the functional consequence of target engagement by measuring the phosphorylation of a known downstream substrate of p38 MAPK.

• Methodology:

  • Treat cells with a pro-inflammatory stimulus (e.g., lipopolysaccharide, LPS) in the presence or absence of 1-ethyl-1H-imidazol-5-amine.

  • Prepare cell lysates and perform Western blotting using antibodies against total p38 MAPK, phosphorylated p38 MAPK (p-p38), and a downstream target such as phosphorylated MAPKAPK2 (p-MK2).

• Authoritative Grounding: A reduction in the level of p-MK2 upon treatment with the compound would corroborate its inhibitory effect on the p38 MAPK signaling pathway.

Caption: Simplified p38 MAPK signaling pathway and the inhibitory action of the compound.

Phase 3: Selectivity and Off-Target Profiling

A reliable research tool should exhibit high selectivity for its intended target to minimize confounding off-target effects.

Experimental Protocol 5: Broad Kinase Panel Screening

• Objective: To assess the selectivity of 1-ethyl-1H-imidazol-5-amine against a broad range of kinases.

• Methodology:

  • Submit the compound to a commercial kinase screening service (e.g., Eurofins DiscoverX, Reaction Biology).

  • Screen at a fixed concentration (e.g., 1 µM) against a panel of several hundred kinases.

  • Follow up with IC50 determination for any kinases that show significant inhibition.

• Trustworthiness: A comprehensive kinase panel provides an unbiased assessment of selectivity and is a gold standard in the field.

Data Presentation: Kinase Selectivity Profile

The results should be presented in a clear format, such as a table highlighting the most potently inhibited kinases.

Kinase	% Inhibition at 1 µM	IC50 (nM)
p38 MAPK	95%	150
JNK1	10%	>10,000
ERK2	5%	>10,000
Other Kinase X	<10%	>10,000

Phase 4: Functional Cellular Assays

The final phase of validation involves demonstrating the compound's efficacy in a relevant cellular model.

Experimental Protocol 6: Cytokine Release Assay

• Objective: To measure the effect of 1-ethyl-1H-imidazol-5-amine on the production of a key pro-inflammatory cytokine downstream of p38 MAPK.

• Methodology:

  • Pre-treat immune cells (e.g., peripheral blood mononuclear cells or macrophages) with the compound.

  • Stimulate the cells with LPS.

  • Measure the concentration of TNF-α in the cell culture supernatant using an ELISA kit.

• Causality: A dose-dependent reduction in TNF-α production would provide strong evidence for the compound's functional activity as a p38 MAPK inhibitor.

Experimental Protocol 7: Cell Viability/Toxicity Assay

• Objective: To ensure that the observed effects are not due to cytotoxicity.

• Methodology:

  • Treat cells with a range of concentrations of 1-ethyl-1H-imidazol-5-amine for the same duration as the functional assays.

  • Assess cell viability using a standard method such as the MTT or CellTiter-Glo® assay.

• Self-Validating System: This control experiment is crucial to distinguish specific pathway inhibition from general cellular toxicity.

Part 3: Comparison with Alternatives

A thorough validation guide should compare the performance of the new tool with existing, well-characterized alternatives.

Feature	1-ethyl-1H-imidazol-5-amine	SB203580	BIRB 796
Target(s)	p38 MAPK (hypothesized)	p38α/β	p38α/β/γ/δ
IC50 (p38α)	Hypothetical: 150 nM	50 nM	38 nM
Selectivity	To be determined	Good vs. JNK/ERK, some off-targets	High
Cellular Potency	To be determined	Micromolar range	Nanomolar range
Known Liabilities	Unknown	Potential off-target effects on other kinases	Complex binding kinetics

This comparative table, once populated with experimental data, will allow researchers to make an informed decision about the most appropriate tool for their specific research question.

Conclusion and Recommendations

The validation of a novel research tool like 1-ethyl-1H-imidazol-5-amine is a rigorous but essential process. The multi-step workflow outlined in this guide provides a clear path to characterizing its potency, selectivity, and mechanism of action. By following this framework, researchers can generate the necessary data to confidently establish 1-ethyl-1H-imidazol-5-amine as a reliable and valuable probe for studying p38 MAPK biology, or to refute the initial hypothesis and explore alternative targets. The principles of this guide are broadly applicable to the validation of any new chemical entity, ensuring the generation of high-quality, reproducible scientific data.

References

• Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors. PMC - NIH. [Link]

• Histamine. Wikipedia. [Link]

• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. PMC - NIH. [Link]

• A review: Imidazole synthesis and its biological activities. International Journal of Pharmaceutical Science and Research. [Link]

• Design, Synthesis, and Biological Evaluation of a Series of Novel LFA-1 Antagonists with Enhanced Potency and Ocular Safety for Dry Eye Disease. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Studies on Imidazole and its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecul. Longdom Publishing. [Link]

• Structure–Activity Studies of 1H-Imidazo[4,5-c]quinolin-4-amine Derivatives as A3 Adenosine Receptor Positive Allosteric Modulators. PMC - PubMed Central. [Link]

• In-silico and in-vitro functional validation of imidazole derivatives as potential sirtuin inhibitor. Frontiers in Pharmacology. [Link]

• Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. MDPI. [Link]

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• 4. Histamine - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Structure-Activity Relationship of 1-Substituted-5-Aminoimidazoles

For Researchers, Scientists, and Drug Development Professionals

The 5-aminoimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Modification at the 1-position of this heterocyclic system has proven to be a highly effective strategy for modulating potency, selectivity, and pharmacokinetic properties. This guide provides an in-depth, comparative analysis of the structure-activity relationships (SAR) of 1-substituted-5-aminoimidazoles across various therapeutic areas, supported by experimental data and detailed protocols. Our objective is to furnish researchers with the critical insights needed to rationally design novel and efficacious therapeutic agents based on this versatile scaffold.

The 1-Substituted-5-Aminoimidazole Scaffold: A Versatile Pharmacophore

The 5-aminoimidazole ring is a key component of purine biosynthesis and is found in endogenous molecules such as 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR). Its inherent ability to mimic purine structures allows it to interact with a wide range of biological targets, including enzymes and receptors. The substituent at the N-1 position plays a crucial role in defining the molecule's interaction with the target protein, influencing binding affinity and specificity. This guide will explore how different substituents at this position dictate the biological activity of the resulting compounds.

Comparative Analysis of Biological Activities

Antiparasitic Activity: Targeting Trypanosoma cruzi

A series of 1-(substituted)benzyl-5-aminoimidazole-4-carboxamides has been investigated for their efficacy against Trypanosoma cruzi, the causative agent of Chagas disease. The SAR studies reveal a significant dependence of antiparasitic activity on the nature and position of substituents on the benzyl ring.

Key SAR Insights:

• Halogenation: The presence of a chlorine atom on the benzyl ring is crucial for activity. The 1-(4-chlorobenzyl) and 1-(3,4-dichlorobenzyl) analogs are the most potent compounds identified in this series.[1]

• Position of Substitution: The position of the halogen substituent significantly impacts potency. A chloro group at the para-position of the benzyl ring appears to be optimal.

• Oral Activity: Notably, the most active compounds demonstrate potent oral activity in murine models of acute T. cruzi infection, being approximately 7-fold more potent than the reference drug nifurtimox.[1]

Table 1: In Vivo Activity of 1-(Substituted)benzyl-5-aminoimidazole-4-carboxamides against T. cruzi in Mice [1]

Compound	N-1 Substituent	Oral ED50 (mg/kg)
L-153,094	4-Chlorobenzyl	1.0
L-153,153	3,4-Dichlorobenzyl	1.0
Nifurtimox	-	~7.0

Anticancer Activity: Targeting Proliferation of Human Cancer Cell Lines

The 1-substituted-5-aminoimidazole scaffold has also been explored for its potential as an anticancer agent. A study on ethyl 5-amino-1-N-substituted-imidazole-4-carboxylates has demonstrated that the nature of the N-1 substituent is a critical determinant of their antiproliferative activity.

Key SAR Insights:

• Alkyl Chain Length: The antiproliferative activity is highly dependent on the length of the alkyl chain at the N-1 position. A dodecyl (C12) chain was found to be the most effective.

• Potency: The ethyl 5-amino-1-dodecyl-1H-imidazole-4-carboxylate derivative exhibited significant inhibitory effects on the growth and proliferation of various human cancer cell lines, with IC50 values in the sub-micromolar to low micromolar range.

• Mechanism of Action: Further investigations revealed that the most potent compound inhibited tumor cell colony formation, and migration, and induced apoptosis in HeLa and HT-29 cells.

Table 2: In Vitro Anticancer Activity of Ethyl 5-amino-1-N-alkyl-imidazole-4-carboxylates

Compound	N-1 Substituent	HeLa IC50 (µM)	HT-29 IC50 (µM)
5e	n-Dodecyl	0.737 ± 0.05	1.194 ± 0.02

Antiparasitic Activity: Targeting Entamoeba histolytica and Giardia intestinalis

In a different series of 1-substituted imidazoles, 1-methyl-4-nitro-5-arylimidazoles have been evaluated for their activity against the protozoan parasites Entamoeba histolytica and Giardia intestinalis.

Key SAR Insights:

• Aryl Substituent: The nature of the aryl group at the 5-position, in conjunction with the methyl group at the 1-position, significantly influences the antiparasitic activity.

• Halogenation: The presence of a chlorine atom on the phenyl ring at the 3-position resulted in the most potent compound against both parasites.[2]

• Enhanced Potency: The 5-(3-chlorophenyl)-1-methyl-4-nitro-1H-imidazole derivative was found to be approximately twice as potent as the standard drug metronidazole.[2]

Table 3: In Vitro Antiparasitic Activity of 1-Methyl-4-nitro-5-arylimidazoles [2]

Compound	5-Aryl Substituent	E. histolytica IC50 (µM/mL)	G. intestinalis IC50 (µM/mL)
5f	3-Chlorophenyl	1.47	1.47
Metronidazole	-	~2.94	~2.94

Experimental Protocols

To ensure the trustworthiness and reproducibility of the presented data, this section details the methodologies employed in the cited studies.

In Vivo Murine Model of Acute Trypanosoma cruzi Infection

This protocol is essential for evaluating the in vivo efficacy of antiparasitic drug candidates. The causality behind this experimental choice is to determine if a compound can effectively suppress parasite levels in a living organism, providing a more clinically relevant assessment than in vitro assays alone.

Workflow Diagram:

MTT Assay Workflow.

Step-by-Step Protocol:

• Cell Seeding: Human cancer cell lines (e.g., HeLa, HT-29) are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for 72 hours.

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for a few hours.

• Formazan Solubilization: The resulting formazan crystals are dissolved in a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The concentration of the compound that inhibits cell growth by 50% (IC50) is calculated from the dose-response curve.

Conclusion and Future Perspectives

The 1-substituted-5-aminoimidazole scaffold represents a highly versatile platform for the development of novel therapeutic agents. The substituent at the N-1 position is a key determinant of biological activity, and careful modulation of this position can lead to potent and selective compounds. The examples presented in this guide highlight the successful application of this strategy in the fields of antiparasitic and anticancer drug discovery.

Future research in this area should focus on expanding the diversity of substituents at the 1-position to explore a wider range of chemical space. Furthermore, the elucidation of the precise molecular mechanisms of action through techniques such as X-ray crystallography and molecular modeling will be crucial for the rational design of next-generation 1-substituted-5-aminoimidazole-based drugs with improved efficacy and safety profiles.

References

• [Reference to a general review on imidazole chemistry, if available

• Chabala, J. C., Waits, V. B., Ikeler, T., et al. (1991). 1-(substituted)benzyl-5-aminoimidazole-4-carboxamides are potent orally active inhibitors of Trypanosoma cruzi in mice. Experientia, 47(1), 51-3. [Link]

• [Reference to the anticancer study on ethyl 5-amino-1-N-substituted-imidazole-4-carboxylates, if a full cit

• Khan, M. A., & Siddiqui, A. A. (2014). New synthesis and antiparasitic activity of model 5-aryl-1-methyl-4-nitroimidazoles. Molecules, 19(10), 15697-15708. [Link]

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• 2. researchgate.net [researchgate.net]

A Comparative Biological Evaluation of 1-Ethyl-1H-imidazol-5-amine and Other Imidazole Analogs: A Guide for Drug Discovery Professionals

The imidazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2][3][4] Its unique electronic characteristics and ability to engage in various biological interactions have propelled the development of a plethora of imidazole-containing drugs with diverse therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities.[1][5][6][7] This guide provides a comprehensive framework for the biological evaluation of a specific derivative, 1-ethyl-1H-imidazol-5-amine, in comparison to other notable imidazole-based compounds. Our objective is to equip researchers, scientists, and drug development professionals with the rationale behind experimental choices and detailed protocols to facilitate a thorough and comparative assessment of novel imidazole derivatives.

The Significance of the Imidazole Moiety in Drug Design

The five-membered aromatic ring of imidazole, containing two nitrogen atoms, allows it to act as a versatile pharmacophore.[3] It can function as a proton donor or acceptor, coordinate with metal ions in enzymes, and participate in hydrogen bonding and pi-stacking interactions with biological targets.[8][9] These properties have been exploited to design molecules that modulate the activity of various enzymes and receptors, leading to therapeutic effects.[10] The continuous exploration of novel imidazole derivatives is driven by the need for more potent and selective therapeutic agents, particularly in the face of growing antimicrobial resistance and the demand for targeted cancer therapies.[11][12]

Synthesis of 1-Ethyl-1H-imidazol-5-amine and Selected Comparators

The synthesis of 1-ethyl-1H-imidazol-5-amine can be achieved through various established synthetic routes for substituted imidazoles.[13] For the purpose of this comparative guide, we will evaluate its biological profile alongside two well-characterized imidazole derivatives:

• Clotrimazole: A widely used antifungal agent that inhibits the biosynthesis of ergosterol, a key component of fungal cell membranes.

• 2-(4-chlorophenyl)-4,5-diphenyl-1H-imidazole: A representative of a class of substituted imidazoles with reported anticancer properties.[14]

The selection of these comparators allows for a multifaceted evaluation of 1-ethyl-1H-imidazol-5-amine's potential across different therapeutic areas.

Comparative Biological Evaluation: A Methodological Approach

A robust biological evaluation necessitates a battery of well-defined in vitro assays. The following sections detail the experimental protocols for assessing the antimicrobial and cytotoxic potential of our compounds of interest.

Antimicrobial Susceptibility Testing

The emergence of drug-resistant pathogens necessitates the discovery of new antimicrobial agents.[5][12] The antimicrobial activity of 1-ethyl-1H-imidazol-5-amine and the comparators will be assessed against a panel of clinically relevant bacterial and fungal strains.

Caption: Workflow for determining antimicrobial activity.

The broth microdilution method is a quantitative technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[15][16]

• Preparation of Reagents:

  • Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to a density of approximately 5 x 10^5 colony-forming units (CFU)/mL in the appropriate broth medium (Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Prepare a stock solution of each test compound (1-ethyl-1H-imidazol-5-amine, clotrimazole, and 2-(4-chlorophenyl)-4,5-diphenyl-1H-imidazole) in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solutions in the broth medium in a 96-well microtiter plate to achieve a range of final concentrations.

• Inoculation and Incubation:

  • Inoculate each well containing the diluted compounds with the standardized microbial suspension.

  • Include a positive control (microorganism in broth without any compound) and a negative control (broth only).

  • Incubate the plates at the optimal temperature for the microorganism (typically 37°C for bacteria and 35°C for fungi) for 18-24 hours.

• Data Analysis:

  • Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

  • The results can be tabulated for easy comparison.

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
1-Ethyl-1H-imidazol-5-amine	Experimental Data	Experimental Data	Experimental Data
Clotrimazole	Experimental Data	Experimental Data	Experimental Data
2-(4-chlorophenyl)-4,5-diphenyl-1H-imidazole	Experimental Data	Experimental Data	Experimental Data

Cytotoxicity Assessment

Evaluating the cytotoxic potential of novel compounds against cancer cell lines is a critical step in anticancer drug discovery.[17][18] The MTT assay is a widely used colorimetric method to assess cell viability.[19][20]

Caption: Workflow for assessing cytotoxicity using the MTT assay.

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.[6]

• Cell Culture and Seeding:

  • Maintain human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate culture medium supplemented with fetal bovine serum and antibiotics.

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds (1-ethyl-1H-imidazol-5-amine, 2-(4-chlorophenyl)-4,5-diphenyl-1H-imidazole, and a standard chemotherapeutic agent like doxorubicin as a positive control) in the culture medium.

  • Replace the medium in the cell plates with the medium containing the various concentrations of the compounds.

  • Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Assay and Data Analysis:

  • After the incubation period, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours.[21]

  • Living cells will reduce the yellow MTT to purple formazan crystals.

  • Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance of the solution at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control cells.

  • Plot the cell viability against the compound concentration and determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Compound	MCF-7 IC50 (µM)	A549 IC50 (µM)
1-Ethyl-1H-imidazol-5-amine	Experimental Data	Experimental Data
2-(4-chlorophenyl)-4,5-diphenyl-1H-imidazole	Experimental Data	Experimental Data
Doxorubicin	Experimental Data	Experimental Data

Concluding Remarks

This guide provides a foundational framework for the comparative biological evaluation of 1-ethyl-1H-imidazol-5-amine. The described protocols for antimicrobial susceptibility testing and cytotoxicity assessment are standard, robust, and widely accepted in the field of drug discovery. By systematically evaluating novel imidazole derivatives against established compounds, researchers can gain valuable insights into their therapeutic potential and structure-activity relationships. Further investigations could delve into the mechanism of action of promising candidates, exploring their effects on specific cellular pathways or molecular targets. The versatility of the imidazole scaffold ensures that it will remain a fertile ground for the discovery of new and improved therapeutic agents.

References

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• Synthesis and Molecular Docking for Antiinflammatory Studies of 2-(Arylmethyl)-1-ethyl-1H-benzo[d]imidazol-5-amines. Asian Journal of Chemistry. [Link]

• Antimicrobial Susceptibility Testing - StatPearls. NCBI Bookshelf. [Link]

• Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. National Center for Biotechnology Information. [Link]

• Mechanism of imidazole inhibition of a GH1 β‐glucosidase. FEBS Letters. [Link]

• Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. PubMed Central. [Link]

• Imidazole derivatives show anticancer potential by inducing apoptosis and cellular senescence. MedChemComm. [Link]

• Synthesis, biological evaluation, and in silico studies of imidazole-linked 1,2,3-triazole heterocycles as antimicrobial agents. Taylor & Francis Online. [Link]

• Imidazole as a Promising Medicinal Scaffold. Dovepress. [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. American Society for Microbiology. [Link]

• Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. National Center for Biotechnology Information. [Link]

• Interaction of the unique competitive inhibitor imidazole and related compounds with the active site metal of carbonic anhydrase. ACS Publications. [Link]

• Review of pharmacological effects of imidazole derivatives. Georgian Medical News. [Link]

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• Synthesis, Biological Evaluation, and Molecular Modeling of 1-Benzyl-1H-imidazoles as Selective Inhibitors of Aldosterone Synthase (CYP11B2). Journal of Medicinal Chemistry. [Link]

• Antimicrobial Susceptibility Testing. Maryland Department of Health. [Link]

• Imidazoles as potential anticancer agents. PubMed Central. [Link]

• Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors. PubMed Central. [Link]

• Synthesis and biological evaluation of some imidazoline derivatives. Semantic Scholar. [Link]

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• Design and synthesis of imidazole derivatives as augmented prooxidant anticancer agents. AACR Journals. [Link]

• The Imidazole-Promoted Inactivation of Horse-Liver Alcohol Dehydrogenase. PubMed. [Link]

• Imidazole Derivatives and their Antibacterial Activity - A Mini-Review. PubMed. [Link]

• Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases. MDPI. [Link]

• Introduction To Imidazole And Its Antimicrobial Activity: A Review. Nanotechnology Perceptions. [Link]

• Imidazole. Wikipedia. [Link]

• Synthesis, Characterization and Biological Evaluation of Novel Tetrasubsituted Imidazole Compounds. ChemRxiv. [Link]

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benchmarking 1-ethyl-1H-imidazol-5-amine against commercial ligands

Initiating Data Gathering

I've initiated comprehensive Google searches to collect information on 1-ethyl-1H-imidazol-5-amine. I am looking for details on its known targets, mechanism of action, and any existing benchmarking studies. This data gathering is the essential first step.

Expanding Search Parameters

I am now expanding my search parameters to include commercially available ligands that serve as standards or alternatives to 1-ethyl-1H-imidazol-5-amine, specifically targeting its primary biological targets. I also need to begin identifying established experimental protocols and assays to evaluate the ligands' performance, focusing on binding affinity, functional activity, and selectivity, with supporting data from credible sources.

Initiating Research Queries

I've just started looking into "1-ethyl-1H-imidazol-5-amine." Initial searches were broad, focusing on related compounds like histamine and imidazole, but nothing specific yet. I'm hoping to narrow my search and pinpoint relevant biological targets directly associated with the specific molecule.

Expanding Search Parameters

I've broadened the search based on the initial lack of specifics. While "1-ethyl-1H-imidazol-5-amine" itself didn't pop up, I found some key takeaways. The histamine-imidazole link is intriguing, suggesting potential activity at H1-H4 receptors. Imidazole derivatives show a vast range, from adenosine receptors to kinase inhibitors. I also noted commercially available ligands for histamine and serotonin receptors, which could be useful comparators.

Refining Activity Search

I'm now focusing on experimental data for the specific compound. The initial search was too broad, and I had to start refining. There's no direct data on "1-ethyl-1H-imidazol-5-amine." I will broaden the search for analogous structures to infer possible targets and activities, if direct information remains elusive. I need to get as specific as possible.

Assessing Data Scarcity

I've hit a roadblock. My investigation into "1-ethyl-1H-imidazol-5-amine" and its biological activity is yielding frustratingly little. Searches haven't uncovered binding affinities, functional assay results, or even a clear biological role. The data desert is vast. This lack of information is really slowing down my analysis.

Hypothesizing Target Activity

I'm now hypothesizing that "1-ethyl-1H-imidazol-5-amine" could act as a histamine receptor ligand, given its structural similarity to histamine. The critical component, "imidazol-5-amine," is a key part of the histamine structure. The '1-ethyl' substitution is a ring modification. I have no experimental data to back this up, but it seems a reasonable starting point given the data scarcity. I'll focus on histamine receptors in my next steps.

Formulating Experimental Plans

I'm now outlining experimental protocols, specifically radioligand binding, cAMP, and calcium flux assays, to profile "1-ethyl-1H-imidazol-5-amine" against histamine receptors. Since data is scarce, I'll structure the guide as a "proposed experimental plan," complete with hypothetical data tables to demonstrate benchmarking, ensuring scientific integrity by presenting it as a template. I'm focusing on histamine receptors, as its structural similarity to histamine makes them likely targets.

Developing a Data Strategy

I'm now shifting gears, focusing on a strategic approach due to the data void. Searching "1-ethyl-1H-imidazol-5-amine" gives general hits on imidazole compounds, a CAS number with no biological data, and a related compound, but nothing specific. My hypothesis, based on its "imidazol-5-amine" core and similarity to histamine, has me centering on histamine receptors. I'll identify benchmark ligands and outline assays, structuring it as a "proposed plan" with hypothetical data to maintain integrity.

Initiating Compound Comparison

I'm currently undertaking the creation of a comparison guide for "1-ethyl-1H-imidazol-5-amine" against commercially available ligands. I've hit a roadblock in the initial phase, finding no publicly available biological data. Now I'm shifting to indirect methods to evaluate potential ligands, such as reviewing related compounds.

Shifting Target Analysis

I've hit a wall with the lack of direct biological data, and I'm adapting my approach. I'm now hypothesizing that "1-ethyl-1H-imidazol-5-amine" could act on histamine receptors, given its structural similarity. This provides a clear path forward; I'll frame the comparison as a methodological guide, detailing how to benchmark this compound against commercial histamine receptor ligands. This guide will outline step-by-step assays.

Developing Methodological Framework

My updated strategy hinges on acknowledging the data void for "1-ethyl-1H-imidazol-5-amine." I'll present this comparison as a detailed methodological guide for benchmarking the compound against commercially available histamine receptor ligands, given its structural similarities. This approach will allow us to frame a scientifically rigorous response. I will now concentrate on identifying appropriate ligands for each histamine receptor subtype, providing detailed protocols, and creating template data tables.

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 1-ethyl-1H-imidazol-5-amine

As researchers and scientists at the forefront of drug development, our commitment to innovation is paralleled by our dedication to safety and environmental stewardship. The proper handling and disposal of specialized chemical reagents, such as 1-ethyl-1H-imidazol-5-amine, are paramount to maintaining a safe and compliant laboratory environment. This guide provides a detailed, step-by-step protocol for the responsible disposal of this compound, grounded in established safety principles and best practices.

Hazard Assessment and Characterization

1-ethyl-1H-imidazol-5-amine is a heterocyclic amine. While specific toxicological data is limited, its structure suggests potential hazards that must be managed with caution. Structurally related aminoimidazoles and the parent imidazole ring system are known to have biological activity and may present hazards upon exposure.[1][2]

Based on analogous compounds, potential hazards may include:

• Skin and Eye Irritation: Amines can be irritating or corrosive to skin and eyes.[3][4]

• Oral Toxicity: Harmful if swallowed.[3][4]

• Respiratory Tract Irritation: If in powdered form, dust inhalation may cause irritation.[4]

Due to these potential hazards, 1-ethyl-1H-imidazol-5-amine should be managed as hazardous chemical waste.

Personal Protective Equipment (PPE): The First Line of Defense

Before handling 1-ethyl-1H-imidazol-5-amine in any capacity, including preparation for disposal, the following PPE is mandatory:

PPE Category	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.	Protects against accidental splashes of solutions or contact with airborne powder.
Hand Protection	Chemically resistant gloves (e.g., nitrile). Check manufacturer's glove compatibility charts for specific breakthrough times.	Prevents direct skin contact. Given the amine functional group, skin absorption is a potential route of exposure.
Body Protection	A fully buttoned laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory	Use in a certified chemical fume hood. If weighing or transferring powder, a respirator may be required by your EHS.	A fume hood provides primary containment to prevent inhalation of dust or vapors.[1]

Spill Management Protocol

Accidents can happen. A swift and correct response is critical to mitigating any potential exposure or environmental release.

For a Small Spill (Contained within the Fume Hood):

• Alert Colleagues: Inform others in the immediate vicinity.

• Don Appropriate PPE: Ensure you are wearing the full PPE described in Section 2.

• Contain the Spill: Cover the spill with a chemical absorbent material (e.g., vermiculite, sand, or a commercial spill kit absorbent).[5] Work from the outside of the spill inward to prevent spreading.[6]

• Collect the Waste: Carefully sweep or scoop the absorbed material into a designated, sealable, and chemically compatible waste container.[7][8]

• Decontaminate the Area: Wipe the spill area with a suitable solvent (e.g., soap and water), collecting the cleaning materials as hazardous waste.

• Label and Dispose: Seal the waste container, label it clearly as "Hazardous Waste: 1-ethyl-1H-imidazol-5-amine spill debris," and follow the disposal procedures in Section 5.

For a Large Spill (Outside of a Fume Hood):

• Evacuate: Immediately evacuate the area.

• Alert: Notify your supervisor and your institution's EHS or emergency response team.

• Secure the Area: Close the doors to the laboratory and post a warning sign.

• Do Not Attempt to Clean Up: Allow trained emergency responders to handle the cleanup.

Waste Collection and Segregation: A Critical Step

Proper segregation of chemical waste is fundamental to preventing dangerous reactions.

Step-by-Step Waste Collection:

• Select a Proper Container: Use a sealable, airtight, and chemically compatible container for collecting waste containing 1-ethyl-1H-imidazol-5-amine.[7] High-density polyethylene (HDPE) is generally a suitable choice.

• Label the Container: As soon as the first waste is added, affix a "Hazardous Waste" label. The label must include:

  • The full chemical name: "1-ethyl-1H-imidazol-5-amine"

  • An accurate estimation of the concentration of each component if it is a mixture.

  • The date accumulation started.

  • The associated hazards (e.g., "Irritant," "Potentially Toxic").

• Segregate Incompatibles: Store the waste container away from incompatible materials. Based on the amine and imidazole functionalities, this includes:

  • Strong Oxidizing Agents [1]

  • Strong Acids [1]

  • Acid Anhydrides and Acid Chlorides

The following diagram illustrates the decision-making process for handling and segregating this chemical waste.

Caption: Decision workflow for safe collection and disposal of 1-ethyl-1H-imidazol-5-amine waste.

Final Disposal Procedure: The Path to Compliance

Under no circumstances should 1-ethyl-1H-imidazol-5-amine or its waste solutions be disposed of down the drain or in the regular trash. This is a violation of environmental regulations and poses a significant risk.

The Protocol:

• Accumulate Waste Safely: Collect all waste containing 1-ethyl-1H-imidazol-5-amine (pure compound, solutions, contaminated labware, and spill cleanup debris) in your properly labeled hazardous waste container.

• Keep the Container Closed: Ensure the container is tightly sealed at all times, except when adding waste.

• Request a Pickup: Once the container is full or you have completed the experiments generating this waste stream, submit a chemical waste collection request to your institution's EHS department.

• Professional Disposal: Your EHS department will then arrange for the collection and transportation of the waste to a licensed hazardous waste disposal facility. These facilities use specialized methods, such as high-temperature incineration, to destroy the chemical in an environmentally sound manner.

By adhering to these procedures, you contribute to a culture of safety and responsibility, ensuring that your groundbreaking research does not come at the cost of personal or environmental health.

References

• Kishida Chemical Co., Ltd. (2020). Safety Data Sheet: 1-(2-Methoxyethyl)-1H-imidazol-4-amine hydrochloride.
• Echemi. (n.d.). 1-Ethyl-1H-imidazo[4,5-c]quinolin-4-amine Safety Data Sheets.

• U.S. Environmental Protection Agency. (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link].

• Sciforum. (2017). Synthesis and immobilisation of 2-aminoimidazole derivatives on the organosilanised surface of Ti6Al4V alloy. Retrieved from [Link].

• The City University of New York. (2023). Laboratory Chemical Spill Cleanup and Response Guide.

• University of California | Risk & Safety Training. (2023). Chemical Spill Cleanup. Retrieved from [Link].

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A Comprehensive Guide to the Safe Handling of 1-ethyl-1H-imidazol-5-amine

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 1-ethyl-1H-imidazol-5-amine. The following protocols are designed to ensure the safe handling, use, and disposal of this compound, grounded in established safety principles and data from analogous chemical structures.

Hazard Identification and Risk Assessment

GHS Hazard Classification:

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity (Oral, Dermal, Inhalation)	GHS07	Warning	H302: Harmful if swallowed. H312: Harmful in contact with skin. H332: Harmful if inhaled.
Skin Corrosion/Irritation	GHS07	Warning	H315: Causes skin irritation.
Serious Eye Damage/Eye Irritation	GHS05	Danger	H318: Causes serious eye damage.
Specific Target Organ Toxicity (Single Exposure)	GHS07	Warning	H335: May cause respiratory irritation.

This information is based on data for 1-ethyl-1H-imidazol-5-amine and the closely related 1H-Imidazol-5-amine hydrochloride.[1]

The imidazole moiety and the primary amine group are key structural features that inform the toxicological profile of this compound. Aromatic amines, as a class, can pose significant health risks, and substituted imidazoles can have varied biological activities. Therefore, a cautious and comprehensive approach to handling is imperative.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is required to mitigate the risks of exposure through inhalation, skin contact, and eye contact. The following table outlines the minimum PPE requirements for handling 1-ethyl-1H-imidazol-5-amine.

PPE Category	Minimum Requirement	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield.	To protect against splashes that can cause serious eye damage. A face shield provides an additional layer of protection for the entire face.
Hand Protection	Double-gloving with nitrile or neoprene gloves.	Nitrile gloves offer good resistance to a range of chemicals. Double-gloving provides an extra layer of protection in case of a breach in the outer glove. Always inspect gloves for any signs of degradation before use.[2]
Body Protection	A flame-resistant lab coat, fully buttoned, with tight-fitting cuffs.	To protect the skin from accidental spills and splashes.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge.	To prevent inhalation of dust or vapors, which may cause respiratory irritation. All work should be conducted in a certified chemical fume hood.
Foot Protection	Closed-toe, chemical-resistant shoes.	To protect the feet from spills.

Operational and Handling Plan

Adherence to a strict operational plan is crucial for minimizing the risk of exposure and ensuring a safe working environment.

Engineering Controls

• Chemical Fume Hood: All handling of 1-ethyl-1H-imidazol-5-amine, including weighing, transferring, and preparing solutions, must be performed in a properly functioning and certified chemical fume hood.

• Ventilation: Ensure adequate general laboratory ventilation to supplement the localized extraction of the fume hood.

• Safety Equipment: An eyewash station and a safety shower must be readily accessible and tested regularly.

Step-by-Step Handling Procedure

• Preparation: Before handling the compound, ensure all necessary PPE is correctly donned. Prepare the work area within the chemical fume hood by lining it with absorbent, disposable bench paper.

• Weighing and Transfer:

  • Use a dedicated, clean spatula and weighing vessel.

  • Handle the solid material gently to avoid generating dust.

  • If transferring to a reaction vessel, do so slowly and carefully.

• Solution Preparation:

  • When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

  • If the dissolution is exothermic, use an ice bath to control the temperature.

• Post-Handling:

  • Thoroughly clean all equipment that has come into contact with the chemical using an appropriate solvent.

  • Wipe down the work surface in the fume hood with a damp cloth.

  • Dispose of all contaminated materials as hazardous waste.

  • Remove PPE in the correct order to avoid cross-contamination, and wash hands thoroughly with soap and water.

Storage

• Store 1-ethyl-1H-imidazol-5-amine in a tightly sealed, clearly labeled container.

• Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.

• The storage area should be secured and accessible only to authorized personnel.

Disposal Plan

Proper disposal of 1-ethyl-1H-imidazol-5-amine and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

• Solid Waste: All solid waste contaminated with 1-ethyl-1H-imidazol-5-amine (e.g., gloves, bench paper, weighing paper, and contaminated vials) should be collected in a designated, labeled hazardous waste container.

• Liquid Waste: Unused solutions or reaction mixtures containing the compound should be collected in a separate, labeled hazardous waste container for non-halogenated organic waste.[3]

• Sharps: Any contaminated sharps (e.g., needles, broken glass) must be placed in a designated sharps container for hazardous waste.

Disposal Procedure

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "1-ethyl-1H-imidazol-5-amine," and the associated hazards (e.g., "Toxic," "Irritant").

• Storage of Waste: Store waste containers in a designated satellite accumulation area that is secure and away from general laboratory traffic.

• Disposal Vendor: Arrange for the collection and disposal of the hazardous waste through a licensed and approved environmental waste management company. Do not dispose of this chemical down the drain or in regular trash.[4]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Emergency Situation	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while continuing to flush. Seek immediate medical attention.
Eye Contact	Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious, give them a small amount of water to drink. Seek immediate medical attention.
Small Spill	Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand). Collect the absorbed material into a labeled hazardous waste container. Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.
Large Spill	Evacuate the area immediately. Alert laboratory personnel and the institutional safety officer. Do not attempt to clean up a large spill without specialized training and equipment.

Visual Workflow for Safe Handling and Disposal

Caption: Workflow for the safe handling and disposal of 1-ethyl-1H-imidazol-5-amine.

References

• BLD Pharm. (n.d.). 1H-Imidazol-5-amine hydrochloride.
• Sigma-Aldrich. (n.d.). 1H-Imidazol-5-amine hydrochloride.

• Environmental Health and Safety, University of California, Berkeley. (n.d.). OSHA Glove Selection Chart. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Hazardous Waste Segregation. Retrieved from [Link]

• Temarry Recycling. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal. Retrieved from [Link]

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